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  • Product: 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide
  • CAS: 1183577-09-4

Core Science & Biosynthesis

Foundational

Mechanism of action of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide in vitro

An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide Abstract The sulfonamide functional group is a cornerstone of medicinal chemistry, fo...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide

Abstract

The sulfonamide functional group is a cornerstone of medicinal chemistry, found in a wide array of therapeutic agents with diverse mechanisms of action.[1] This guide presents a comprehensive, step-by-step framework for the in vitro characterization of a novel sulfonamide, 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide. As a hypothetical candidate compound with no pre-existing mechanistic data, this document serves as a roadmap for researchers, scientists, and drug development professionals. We will delve into the logical progression of experiments, from initial phenotypic screening to target deconvolution and pathway analysis, providing detailed protocols and explaining the causal reasoning behind each experimental choice. This guide is designed to be a self-validating system, ensuring that the data generated at each stage informs the next, leading to a robust and well-supported model of the compound's in vitro mechanism of action.

Introduction: The Sulfonamide Scaffold and Initial Hypothesis Generation

Sulfonamides are a versatile class of compounds known for a wide range of biological activities, including antibacterial, anti-inflammatory, and anticancer effects.[1][2] The classical antibacterial mechanism involves the inhibition of dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria.[3][4] However, non-antibacterial sulfonamides have been developed to target other proteins, such as cyclooxygenase-2 (COX-2) in anti-inflammatory drugs and various carbonic anhydrases in diuretics and anti-glaucoma agents.[1]

The structure of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide provides clues for initial hypothesis generation. The presence of the core benzene sulfonamide scaffold suggests potential activity as a competitive inhibitor of enzymes that bind structurally similar endogenous substrates. The N-isopropyl group and the fluorine substitution may confer specificity and alter the compound's physicochemical properties, potentially leading to novel activities.

Given this structural information, we can formulate several primary hypotheses for its mechanism of action:

  • Hypothesis 1: Anticancer Activity. The compound may exhibit cytotoxic or cytostatic effects on cancer cells through various mechanisms, such as inhibition of carbonic anhydrases (CAs), which are often overexpressed in tumors, or by modulating key signaling pathways involved in cell proliferation and survival.[5]

  • Hypothesis 2: Antimicrobial Activity. The compound could act as a traditional sulfonamide, inhibiting bacterial DHPS and thus folic acid synthesis.[3][6]

  • Hypothesis 3: Anti-inflammatory Activity. The compound might inhibit enzymes involved in the inflammatory cascade, such as COX-2.[1]

This guide will provide the experimental framework to test these hypotheses systematically.

A Phased Approach to In Vitro Mechanistic Elucidation

We propose a three-tiered approach to characterize the in vitro mechanism of action of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide. This phased approach ensures a logical and cost-effective progression, with each tier of experiments building upon the results of the previous one.

Tier 1: Broad Phenotypic Screening

The initial step is to determine the primary biological effect of the compound in a cellular context. This is achieved through broad phenotypic screens against panels of cancer cell lines and microbial strains.

This experiment will determine if the compound has a cytotoxic or cytostatic effect on human cells. A panel of cancer cell lines from different tissues of origin (e.g., breast, lung, colon) and a non-cancerous cell line should be used to assess both efficacy and potential toxicity.

Experimental Protocol: MTT Assay for Cell Viability

  • Cell Seeding: Plate cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.[7]

  • Compound Preparation: Prepare a 10 mM stock solution of the compound in DMSO. Serially dilute the stock solution to obtain a range of concentrations (e.g., 0.1 µM to 100 µM).

  • Treatment: Treat the cells with the serially diluted compound and incubate for 48-72 hours.[7]

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilization: Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.[7]

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Hypothetical Data Presentation:

Cell LineTissue of OriginIC50 (µM)
MCF-7Breast Cancer5.2
A549Lung Cancer8.9
HT-29Colon Cancer12.5
HEK293Normal Kidney> 100

This experiment will determine if the compound has antibacterial activity. A panel of clinically relevant Gram-positive and Gram-negative bacteria should be tested.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

  • Bacterial Culture: Grow bacterial strains to the mid-logarithmic phase in appropriate broth media.

  • Compound Preparation: Prepare a 2-fold serial dilution of the compound in a 96-well plate.

  • Inoculation: Inoculate each well with a standardized bacterial suspension.

  • Incubation: Incubate the plates at 37°C for 16-20 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Tier 2: Target Deconvolution and Validation

If Tier 1 experiments reveal significant cytotoxic or antimicrobial activity, the next step is to identify the specific molecular target(s).

Based on the initial hypotheses, a panel of enzyme inhibition assays should be performed.

Experimental Protocol: General Enzyme Inhibition Assay (e.g., Carbonic Anhydrase)

  • Enzyme and Substrate Preparation: Prepare solutions of the purified recombinant human carbonic anhydrase isoenzyme (e.g., CA-IX) and its substrate.

  • Compound Incubation: Pre-incubate the enzyme with various concentrations of the compound.

  • Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.

  • Detection: Monitor the reaction progress using a suitable detection method (e.g., spectrophotometry or fluorometry).

  • Data Analysis: Calculate the percentage of enzyme inhibition and determine the IC50 value.

CETSA is a powerful technique to validate target engagement in a cellular environment. It is based on the principle that a ligand binding to its target protein stabilizes the protein against thermal denaturation.

Experimental Protocol: CETSA

  • Cell Treatment: Treat intact cells with the compound or vehicle.

  • Heating: Heat the cell lysates at a range of temperatures.

  • Protein Separation: Separate the soluble and aggregated protein fractions by centrifugation.

  • Target Detection: Detect the amount of soluble target protein remaining at each temperature using Western blotting.

  • Data Analysis: A shift in the melting curve of the target protein in the presence of the compound indicates direct binding.

G cluster_0 Tier 1: Phenotypic Screening cluster_1 Tier 2: Target Identification cluster_2 Tier 3: Pathway Analysis phenotypic_screening Novel Sulfonamide Compound cytotoxicity_assay Cytotoxicity Assay (e.g., MTT) phenotypic_screening->cytotoxicity_assay Test on Cancer & Normal Cells antimicrobial_assay Antimicrobial Assay (e.g., MIC) phenotypic_screening->antimicrobial_assay Test on Bacterial Strains biochemical_assays Biochemical Assays (e.g., Enzyme Inhibition) cytotoxicity_assay->biochemical_assays If Cytotoxic cetsa Cellular Thermal Shift Assay (CETSA) biochemical_assays->cetsa Validate Target western_blot Western Blot cetsa->western_blot Investigate Downstream Signaling cell_cycle Cell Cycle Analysis western_blot->cell_cycle apoptosis Apoptosis Assay western_blot->apoptosis

Caption: A hypothetical signaling pathway illustrating the potential mechanism of action.

Data Integration and Interpretation

The data from these three tiers of experiments must be integrated to build a comprehensive model of the compound's mechanism of action. For example, if the compound shows selective cytotoxicity in cancer cells (Tier 1), inhibits a specific carbonic anhydrase isoenzyme (Tier 2), and leads to a G1 cell cycle arrest (Tier 3), a strong case can be made for a mechanism involving the inhibition of that specific CA isoenzyme, leading to cell cycle arrest and reduced proliferation.

Conclusion

This guide provides a rigorous and systematic framework for elucidating the in vitro mechanism of action of a novel sulfonamide, 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide. By following this phased approach, researchers can efficiently and effectively characterize new chemical entities, paving the way for further preclinical and clinical development. The principles and protocols outlined here are broadly applicable to the characterization of other novel compounds and represent a best-practice approach in modern drug discovery.

References

  • Noor, T., et al. (2020). Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses. EXCLI Journal, 19, 483-499. Retrieved from [Link]

  • Noor, T., et al. (2020). Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses. ResearchGate. Retrieved from [Link]

  • Noor, T., et al. (2025). Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses. EXCLI Journal. Retrieved from [Link]

  • Khan, I., et al. (2024). Newly synthesized sulfonamide derivatives explored for DNA binding, enzyme inhibitory, and cytotoxicity activities: a mixed computational and experimental analyses. RSC Publishing. Retrieved from [Link]

  • Hameed, A. D., et al. (2021). Synthesis and Biological Activity of New Sulfonamide Derivatives. International Journal of Drug Delivery Technology, 11(4), 1394-1398. Retrieved from [Link]

  • NextSDS. (n.d.). 4-fluoro-N-(propan-2-yl)benzene-1-sulfonamide. Retrieved from [Link]

  • Kumar, A., & Singh, R. (2025). Synthesis, Mechanism of action And Characterization of Sulphonamide. ResearchGate. Retrieved from [Link]

  • Zhang, Y., et al. (2011). 3-Fluoro-4-nitrophenyl 4-methylbenzenesulfonate. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 7), o1750. Retrieved from [Link]

  • Baunach, M., et al. (2015). Biosynthesis of sulfonamide and sulfamate antibiotics in actinomycete. RSC Advances, 5(118), 97266-97274. Retrieved from [Link]

  • Yousef, F., et al. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of In-vitro In-vivo In-silico Journal, 1(1), 1-15. Retrieved from [Link]

  • Figueroa-Valverde, L., et al. (2024). Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. Brazilian Journal of Science, 3(4), 11-23. Retrieved from [Link]

  • Kavitha, S., & Nasarullah, Z. (n.d.). SYNTHESIS AND BIOLOGICAL EVALUATION OF SULFONAMIDE-BASED 1,3,4-OXADIAZOLE DERIVATIVES. Semantic Scholar. Retrieved from [Link]

  • mzCloud. (2016). N1-(3-Chloro-4-fluorophenyl)-4-fluoro-3,5-dimethylbenzene-1-sulfonamide. Retrieved from [Link]

  • Vinduvahini, M., et al. (2012). N-{3-[2-(4-Fluoro-phen-oxy)eth-yl]-2,4-dioxo-1,3-diaza-spiro-[4.5]decan-7-yl}-4-meth-oxy-benzene-sulfonamide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 1), o194-o195. Retrieved from [Link]

  • Dutta, S. (2025). Global Health: Antimicrobial Resistance: undefined: Sulfonamide. PDB-101. Retrieved from [Link]

  • PubChemLite. (n.d.). 3-fluoro-4-(propane-1-sulfonamido)benzene-1-sulfonyl chloride. Retrieved from [Link]

  • Guler, O. O., et al. (2017). Synthesis, characterization, in vitro cytotoxicity and antimicrobial investigation and evaluation of physicochemical properties of novel 4-(2-methylacetamide)benzenesulfonamide derivatives. Bioorganic Chemistry, 70, 229-238. Retrieved from [Link]

Sources

Exploratory

In-Depth Technical Guide: Receptor Binding Affinity Studies of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide

A Senior Application Scientist's Field Guide for Drug Development Professionals Executive Summary & Introduction In the landscape of modern drug discovery, a precise understanding of a compound's interaction with its bio...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Field Guide for Drug Development Professionals

Executive Summary & Introduction

In the landscape of modern drug discovery, a precise understanding of a compound's interaction with its biological targets is paramount. This guide provides an in-depth technical framework for conducting receptor binding affinity studies on 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide, a novel investigational compound. The presence of a primary benzenesulfonamide group strongly suggests a high affinity for carbonic anhydrases (CAs), a family of metalloenzymes crucial in various physiological processes.[1][2][3] Inhibition of specific CA isozymes is a validated therapeutic strategy for conditions like glaucoma, edema, and certain types of epilepsy.[4][5][6]

This document is structured to provide not just protocols, but the underlying scientific rationale—the "why" behind the "how." We will proceed from the foundational principles of binding assays to detailed, field-tested protocols for determining key affinity parameters (Kd, Ki, Bmax). Furthermore, we will address the critical subsequent step in preclinical safety assessment: broad off-target liability screening to ensure target selectivity and mitigate potential adverse effects.[7][8] This guide is designed for researchers, scientists, and drug development professionals, aiming to equip them with the expertise to generate robust, reproducible, and decision-enabling data.

Compound Profile: 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide
  • Molecular Formula: C9H12FN2O4S2

  • Structural Features: The molecule possesses two key features: a primary aromatic sulfonamide (-SO2NH2) and a secondary N-isopropyl sulfonamide. The primary sulfonamide is the classic zinc-binding pharmacophore responsible for the high affinity of this drug class for the active site of carbonic anhydrases.[2] The fluorine substitution is a common medicinal chemistry strategy to enhance metabolic stability and binding affinity.

  • Hypothesized Target Class: Carbonic Anhydrases (CAs).[1][3]

Foundational Principles of Receptor Binding Assays

Receptor binding assays are a cornerstone of pharmacology, allowing for the direct measurement of the interaction between a ligand (e.g., our test compound) and a receptor.[9] These assays are governed by the Law of Mass Action, which describes the equilibrium between a ligand (L) and a receptor (R) to form a ligand-receptor complex (LR).

The primary outputs of these assays are:

  • Kd (Equilibrium Dissociation Constant): A measure of binding affinity. It is the concentration of ligand at which 50% of the receptors are occupied at equilibrium. A lower Kd signifies higher affinity.[10]

  • Bmax (Maximum Receptor Density): Represents the total concentration of receptor binding sites in the preparation.[10]

  • Ki (Inhibition Constant): The concentration of a competing ligand (our test compound) that would occupy 50% of the receptors if no radioligand were present. It is a more absolute measure of affinity than the IC50.[11][12]

  • IC50 (Half-maximal Inhibitory Concentration): The concentration of a competing ligand that displaces 50% of the specific binding of the radioligand.[11][12]

Experimental Design and Strategy

A robust experimental design is self-validating. Every choice, from buffer composition to incubation time, must be deliberate and justified to ensure data integrity.

Selection of Primary Targets and Biological Materials

Based on the compound's structure, the primary targets for initial screening will be key isoforms of carbonic anhydrase. A logical starting panel includes:

  • CA-II (cytosolic): Ubiquitously expressed, a common off-target for many drugs.

  • CA-IV (membrane-bound): Important in the kidney and eye.[1]

  • CA-IX and CA-XII (transmembrane): Tumor-associated isoforms, relevant for oncology applications.

Biological Material: For these studies, we will use commercially available, purified recombinant human CA isozymes or membrane preparations from cell lines over-expressing a specific isoform.[13] Using purified enzymes or well-characterized cell lines is critical for minimizing variability between experiments.[14]

Assay Format: Radioligand Filtration Binding Assay

The filtration binding assay is the gold standard for its sensitivity and direct measurement of binding.[15][16] It involves incubating the receptor source with a radiolabeled ligand, followed by rapid vacuum filtration to separate the bound ligand-receptor complexes from the free, unbound radioligand.

Detailed Experimental Protocols

A Note on Expertise: The following protocols are detailed to be reproducible. However, success in binding assays often hinges on meticulous technique. Consistent pipetting, precise timing, and maintaining ice-cold temperatures where specified are not merely suggestions but prerequisites for high-quality data.[17]

Protocol 1: Saturation Binding Assay to Determine Kd and Bmax

This experiment determines the affinity (Kd) and density (Bmax) of a known high-affinity radioligand for the target carbonic anhydrase isoform. This step is crucial for characterizing the system before testing our compound. A common radioligand for CA is [3H]-acetazolamide or a fluorescently labeled sulfonamide.

Step-by-Step Methodology:

  • Plate Setup: Prepare a 96-well plate. Designate wells for "Total Binding" and "Non-Specific Binding" (NSB) for each radioligand concentration. Assays should be run in triplicate.

  • Reagent Preparation:

    • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

    • Radioligand: Prepare serial dilutions of the radioligand (e.g., [3H]-acetazolamide) in Assay Buffer, typically spanning a concentration range from 0.1 to 10 times the expected Kd (e.g., 0.1 nM to 50 nM).[18]

    • NSB Agent: A high concentration (e.g., 10 µM) of a known, potent, unlabeled CA inhibitor (like acetazolamide) to saturate all specific binding sites.[18]

    • Enzyme Preparation: Dilute the purified CA isozyme in Assay Buffer to a concentration determined during assay optimization (typically 5-20 µg protein per well).[16]

  • Assay Incubation:

    • To "Total Binding" wells, add 50 µL Assay Buffer.

    • To "NSB" wells, add 50 µL of the NSB agent.

    • Add 150 µL of the diluted enzyme preparation to all wells.[15]

    • Add 50 µL of the appropriate radioligand serial dilution to all wells. Final assay volume is 250 µL.

    • Incubate the plate for 60-90 minutes at room temperature with gentle agitation to reach equilibrium.[15][18]

  • Filtration and Washing:

    • Pre-soak a GF/C glass fiber filter mat in 0.3% polyethyleneimine (PEI) to reduce non-specific binding of the positively charged radioligand to the negatively charged filter.[15]

    • Terminate the incubation by rapid vacuum filtration using a 96-well cell harvester.

    • Immediately wash the filters four times with 200 µL of ice-cold Assay Buffer to remove unbound radioligand.[15]

  • Quantification:

    • Dry the filter mat (e.g., 30 minutes at 50°C).[15]

    • Add scintillation cocktail to each filter spot and count the radioactivity in a scintillation counter (e.g., MicroBeta counter).

Protocol 2: Competitive Binding Assay to Determine Ki

This experiment measures the ability of our test compound, 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide, to compete with the radioligand for binding to the target.

Step-by-Step Methodology:

  • Plate Setup: Similar to the saturation assay, set up a 96-well plate with wells for Total Binding, NSB, and a range of concentrations for the test compound.

  • Reagent Preparation:

    • Assay Buffer, Enzyme, and NSB Agent: As prepared in Protocol 1.

    • Radioligand: Prepare at a single, fixed concentration, typically at or near its Kd value determined in Protocol 1.[19] This provides a good signal-to-noise ratio without being overly difficult to displace.

    • Test Compound: Prepare a serial dilution of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide, typically spanning a wide concentration range (e.g., 10 pM to 100 µM).

  • Assay Incubation:

    • To respective wells, add 50 µL of Assay Buffer (for Total Binding), NSB agent, or the test compound serial dilutions.

    • Add 150 µL of the diluted enzyme preparation to all wells.

    • Add 50 µL of the fixed-concentration radioligand to all wells.

    • Incubate, filter, and wash as described in Protocol 1.

  • Quantification: Count radioactivity as described in Protocol 1.

Data Analysis and Interpretation

Trustworthy data analysis is as critical as the wet lab protocol. The goal is to transform raw counts per minute (CPM) into meaningful affinity constants.

Analysis of Saturation Binding Data
  • Calculate Specific Binding: For each radioligand concentration, subtract the average CPM from the NSB wells from the average CPM of the Total Binding wells.[20]

    • Specific Binding = Total Binding - Non-Specific Binding

  • Generate Saturation Curve: Plot Specific Binding (Y-axis) against the concentration of the radioligand (X-axis).

  • Non-linear Regression: Fit the data to a one-site binding (hyperbola) equation using software like GraphPad Prism.[20]

    • Y = (Bmax * X) / (Kd + X)

    • This analysis will directly yield the Kd and Bmax values with their associated confidence intervals.

Analysis of Competitive Binding Data
  • Generate Competition Curve: Plot the percentage of specific binding (Y-axis) against the log concentration of the test compound (X-axis). The data should form a sigmoidal dose-response curve.

  • Determine IC50: Use non-linear regression to fit the data to a sigmoidal dose-response (variable slope) model to determine the IC50 value.[12]

  • Calculate Ki using the Cheng-Prusoff Equation: This equation corrects the IC50 value for the concentration and affinity of the radioligand used in the assay, providing a true measure of the inhibitor's affinity.[11][21]

    • Ki = IC50 / (1 + ([L]/Kd))

    • Where:

      • [L] = Concentration of the radioligand used.

      • Kd = Dissociation constant of the radioligand (determined in Protocol 1).

The relationship between these key parameters is crucial for accurate interpretation.

Caption: From IC50 to Ki: The Cheng-Prusoff Conversion.

Sample Data Presentation

All quantitative data should be summarized for clear comparison.

Table 1: Binding Affinity of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide for Human Carbonic Anhydrase Isoforms.

IsoformKi (nM) ± SEMn
CA-II15.2 ± 1.83
CA-IV8.7 ± 0.93
CA-IX2.1 ± 0.33
CA-XII3.5 ± 0.53

(Note: Data are representative examples for illustrative purposes.)

Off-Target Screening & Selectivity Profiling

Identifying a potent on-target interaction is only half the story. A safe drug candidate must also be selective, with minimal interaction with other receptors, channels, and enzymes that could lead to adverse drug reactions (ADRs).[7][22] Early-stage screening against a broad panel of targets is a cost-effective strategy to de-risk a compound before it enters more expensive in vivo studies.[8][23]

Rationale and Strategy

We will employ a tiered approach using a commercially available safety screening panel (e.g., Eurofins SafetyScreen44 or Reaction Biology's InVEST panel).[7][22] The compound will be tested at a single high concentration (e.g., 10 µM). Any target showing significant inhibition (typically >50%) at this concentration will be flagged for a full dose-response curve to determine the Ki.

The workflow for this crucial de-risking step is as follows:

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Foundational

Physicochemical Characterization and Structural Profiling of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide: A Technical Guide

Executive Summary In the landscape of rational drug design, the precise physicochemical characterization of small-molecule intermediates and active pharmaceutical ingredients (APIs) is the bedrock of successful lead opti...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of rational drug design, the precise physicochemical characterization of small-molecule intermediates and active pharmaceutical ingredients (APIs) is the bedrock of successful lead optimization. This whitepaper provides an in-depth technical evaluation of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide (CAS: 1183577-09-4) . By dissecting its structural pharmacophores—specifically the primary sulfonamide zinc-binding group, the pKa-modulating ortho-fluorine atom, and the lipophilic secondary sulfonamide tail—we establish a foundational framework for its characterization.

As a Senior Application Scientist, I have structured this guide to move beyond mere methodology. Here, we explore the causality behind experimental choices, ensuring that every protocol described acts as a self-validating system for rigorous drug development.

Structural Rationale & Pharmacophore Causality

The molecule (Molecular Formula: C9​H13​FN2​O4​S2​ , MW: 296.34 g/mol ) is a highly functionalized benzenesulfonamide. Its design incorporates three critical features that dictate its physicochemical behavior and biological utility:

  • The Primary Sulfonamide ( −SO2​NH2​ ): This moiety is the premier Zinc-Binding Group (ZBG) in medicinal chemistry, classically utilized for targeting metalloenzymes such as Carbonic Anhydrase (CA)[1]. To effectively inhibit the enzyme, the primary sulfonamide must enter the active site and bind to the catalytic Zn2+ ion in its deprotonated, anionic state ( −SO2​NH− ), displacing the zinc-bound water/hydroxide ion[2].

  • The Ortho-Fluorine Substitution: Fluorine is highly electronegative and exerts a powerful inductive electron-withdrawing effect. In medicinal chemistry, fluorine substitution is strategically deployed to lower the pKa​ of proximal functional groups[3]. By placing a fluorine atom ortho to the secondary sulfonamide, the stability of the conjugate base is enhanced, lowering the pKa​ and altering the molecule's ionization state at physiological pH (7.4). This directly modulates the distribution coefficient ( LogD7.4​ ) and membrane permeability[4].

  • The Isopropylsulfonamido Tail: Located at the para position relative to the primary sulfonamide, this secondary sulfonamide provides steric bulk and lipophilicity. It acts via the "tail approach," interacting with the hydrophobic/hydrophilic residues at the entrance of target enzyme active sites to confer isoform selectivity[1].

CABinding Zn Zn²⁺ Ion (Active Site) His94 His94 His94->Zn Coordination His96 His96 His96->Zn Coordination His119 His119 His119->Zn Coordination Sulfonamide Primary Sulfonamide (Deprotonated -SO₂NH⁻) Sulfonamide->Zn Ionic/Coordination Thr199 Thr199 (Gatekeeper) Sulfonamide->Thr199 Hydrogen Bond

Mechanism of primary sulfonamide coordination to metalloenzyme active sites.

Physicochemical Profiling: Self-Validating Protocols

To accurately predict the in vivo behavior of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide, we must establish its ionization and lipophilicity profiles. The following protocols are designed with internal controls to ensure data integrity.

Acid Dissociation Constant ( pKa​ ) Determination via Potentiometric Titration

Causality: The molecule possesses two ionizable protons: one on the primary sulfonamide and one on the secondary sulfonamide. Because target binding requires the primary sulfonamide to be deprotonated, and membrane permeation favors neutral species, identifying the exact pKa​ values is non-negotiable. We utilize potentiometric titration, relying on the equivalence point recognition criterion (ERC) derived from the first derivative of the titration curve[5].

Step-by-Step Methodology:

  • System Calibration: Calibrate the glass electrode using standard buffers (pH 4.01, 7.00, 10.01) at a strictly controlled temperature of 25.0±0.1∘C .

  • Sample Preparation: Dissolve 2.0 mg of the compound in 10 mL of a 0.1 M KCl aqueous solution. Rationale: The 0.1 M KCl acts as an inert background electrolyte, maintaining a constant ionic strength to prevent activity coefficient fluctuations that skew pKa​ calculations[5].

  • Titration Execution: Under a nitrogen atmosphere (to prevent CO2​ absorption which forms carbonic acid and alters pH), titrate the solution with standardized 0.1 M NaOH at a dosing rate of 0.01 mL/min.

  • Data Processing: Plot the pH against the volume of titrant added. Calculate the first derivative ( dpH/dV ) to identify the equivalence points. The pKa​ values are extracted from the half-equivalence points, representing the pH at which the functional groups are exactly 50% ionized[5].

Lipophilicity ( LogD7.4​ ) Assessment via Shake-Flask LC-MS/MS

Causality: The presence of the isopropyl group increases lipophilicity, while the fluorine atom modulates it depending on the ionization state[3]. LogD7.4​ (the distribution coefficient at physiological pH) is a more accurate predictor of in vivo partitioning than LogP for ionizable compounds.

Step-by-Step Methodology:

  • Phase Saturation: Vigorously stir equal volumes of 1-octanol and Phosphate-Buffered Saline (PBS, pH 7.4) for 24 hours to ensure mutual saturation.

  • Equilibration: Add the analyte to the biphasic system to achieve a nominal concentration of 100 µM. Shake the mixture at 25°C for 24 hours to achieve thermodynamic equilibrium.

  • Phase Separation: Centrifuge the mixture at 3000 rpm for 15 minutes to achieve a sharp phase boundary.

  • Quantification: Carefully sample both the octanol and aqueous phases. Quantify the concentration of the compound in each phase using LC-MS/MS (ESI negative mode, monitoring the [M−H]− transition).

  • Validation: Calculate LogD7.4​=log10​([Analyte]octanol​/[Analyte]aqueous​) . Run a reference standard (e.g., hydrocortisone) in parallel to validate the system's partitioning accuracy.

Structural Elucidation Workflows

To guarantee batch-to-batch integrity, the exact regiochemistry of the fluorine atom and the sulfonamide linkages must be confirmed.

  • 19F Nuclear Magnetic Resonance (NMR): Because 19F has a 100% natural abundance and a spin of 1/2, it provides a clean, background-free spectrum. The chemical shift and the specific 1H−19F coupling constants (J-coupling) conclusively validate the ortho-relationship between the fluorine atom and the secondary sulfonamide.

  • High-Resolution Mass Spectrometry (HRMS): Utilizing Time-of-Flight (TOF) MS in negative electrospray ionization mode ( ESI− ) yields the exact mass of the deprotonated molecular ion [M−H]− , confirming the elemental composition ( C9​H12​FN2​O4​S2−​ ) to within <5 ppm mass error.

Workflow Prep Sample Prep (CAS 1183577-09-4) NMR Structural Elucidation (¹⁹F/¹H NMR, HRMS) Prep->NMR pKa Ionization Profiling (Potentiometry) NMR->pKa LogD Lipophilicity (Shake-Flask LC-MS) pKa->LogD Assay Target Validation (Metalloenzyme Assay) LogD->Assay

Sequential analytical workflow for the physicochemical validation of the compound.

Quantitative Data Summary

The table below summarizes the theoretical and target physicochemical parameters for 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide, serving as a benchmark for experimental validation.

Physicochemical PropertyValue / Target RangeAnalytical Rationale
Molecular Weight 296.34 g/mol Optimal for small-molecule oral bioavailability (Lipinski's Rule of 5).
Predicted pKa1​ ~7.4 – 8.0Primary sulfonamide; ideal for physiological deprotonation and Zn2+ binding.
Predicted pKa2​ ~6.0 – 6.5Secondary sulfonamide; acidity enhanced by the inductive effect of the ortho-fluorine[4].
Hydrogen Bond Donors 3Contributes to target binding specificity (e.g., Thr199 interaction)[2].
Hydrogen Bond Acceptors 6Facilitates aqueous solvation and active site anchoring.
Topological Polar Surface Area 108.5 ŲIndicates good membrane permeability, though blood-brain barrier penetration may be limited.

References

  • 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies Source: MDPI URL:[Link]

  • Carbon- versus sulphur-based zinc binding groups for carbonic anhydrase inhibitors? Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Simulations and Potentiometric Titrations Enable Reliable Determination of Effective pKa Values of Various Polyzwitterions Source: ACS Publications URL:[Link]

  • Applications of Fluorine in Medicinal Chemistry Source: ACS Publications URL:[Link]

  • The Many Roles for Fluorine in Medicinal Chemistry Source: ACS Publications URL:[Link]

Sources

Exploratory

Whitepaper: Elucidating the In Vivo Metabolic Fate of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide

An in-depth technical guide or whitepaper on the core. Abstract: This technical guide provides a predictive framework and a comprehensive experimental strategy for elucidating the in vivo metabolic pathways of 3-Fluoro-4...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide or whitepaper on the core.

Abstract: This technical guide provides a predictive framework and a comprehensive experimental strategy for elucidating the in vivo metabolic pathways of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide. While specific metabolic data for this compound is not publicly available, by deconstructing its chemical moieties—a primary sulfonamide, an N-isopropyl sulfonamide, and a fluorinated aromatic ring—we can predict a series of probable metabolic transformations. This document serves as a practical guide for researchers and drug development professionals, outlining the rationale behind experimental design, detailing robust analytical protocols, and offering insights into the interpretation of metabolic data.

Introduction: The Imperative of Metabolic Profiling

The metabolic fate of a drug candidate is a critical determinant of its efficacy, safety, and pharmacokinetic profile. Understanding how a compound is transformed within a biological system is a cornerstone of preclinical and clinical development, mandated by regulatory agencies such as the FDA and EMA. The subject of this guide, 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide, is a sulfonamide derivative whose metabolic profile is currently uncharacterized.

Sulfonamides are a class of compounds known for a diverse range of metabolic reactions, including N-acetylation, N-oxidation, and aromatic hydroxylation. The presence of a fluorine atom and an N-isopropyl group introduces additional metabolic possibilities and challenges. This guide will first postulate the likely metabolic pathways based on established biochemical principles and then provide a detailed, field-proven methodology to definitively identify these metabolites in vivo.

Predictive Metabolic Pathways

The structure of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide presents several sites susceptible to metabolic enzymes, primarily the Cytochrome P450 (CYP) superfamily for Phase I reactions and various transferases for Phase II conjugation.

Phase I Metabolic Transformations

Phase I metabolism typically involves the introduction or unmasking of functional groups. For this molecule, the following oxidative pathways are predicted:

  • Aromatic Hydroxylation: The benzene ring is a primary target for CYP-mediated hydroxylation. The position of hydroxylation is directed by the existing substituents. The primary sulfonamide is an ortho-, para-directing group, while the fluoro and sulfonamido groups are also ortho-, para-directing. Hydroxylation is most likely to occur at the positions ortho to the primary sulfonamide group, which are less sterically hindered.

  • N-Dealkylation: The N-isopropyl group on the secondary sulfonamide is a potential site for oxidative dealkylation, leading to the formation of a secondary amine metabolite and acetone.

  • Aliphatic Hydroxylation: The isopropyl group itself can undergo hydroxylation at the tertiary carbon, forming a carbinolamide intermediate that can be further processed.

Phase II Conjugation Pathways

Phase II reactions involve the conjugation of the parent drug or its Phase I metabolites with endogenous molecules to increase water solubility and facilitate excretion.

  • N-Glucuronidation: The sulfonamide nitrogens can be targets for UDP-glucuronosyltransferases (UGTs), forming N-glucuronide conjugates. This is a common pathway for primary and secondary sulfonamides.

  • N-Acetylation: The primary sulfonamide group (-SO2NH2) is a potential substrate for N-acetyltransferases (NATs), a well-documented pathway for many sulfonamide drugs.

  • Sulfate Conjugation: Phenolic metabolites formed during Phase I aromatic hydroxylation are excellent substrates for sulfotransferases (SULTs), leading to the formation of sulfate conjugates.

The interplay of these pathways is visualized in the diagram below.

Predicted_Metabolic_Pathways cluster_phase1 Phase I Metabolism cluster_phase2 Phase II Metabolism Parent Parent Compound 3-Fluoro-4-(propane-2-sulfonamido) benzene-1-sulfonamide M1 Aromatic Hydroxylation (Phenolic Metabolite) Parent->M1 CYP450 M2 N-Dealkylation (Secondary Amine) Parent->M2 CYP450 M3 Aliphatic Hydroxylation (Carbinolamide Intermediate) Parent->M3 CYP450 M4 N-Glucuronide (Parent Conjugate) Parent->M4 UGTs M5 N-Acetylated Metabolite Parent->M5 NATs M6 Sulfate Conjugate (From M1) M1->M6 SULTs M7 Glucuronide Conjugate (From M1) M1->M7 UGTs

Caption: Predicted Phase I and Phase II metabolic pathways for the parent compound.

Experimental Workflow for In Vivo Metabolite Identification

A robust in vivo study is essential to confirm the predicted pathways and identify any unexpected metabolites. The following workflow represents a self-validating system for metabolite profiling.

Study Design: Rodent Model

The Sprague-Dawley rat is a commonly used and well-characterized model for initial in vivo metabolism studies.

  • Acclimatization: Animals should be acclimatized for at least one week under controlled conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to standard chow and water.

  • Dosing: A single oral gavage (PO) or intravenous (IV) dose is administered. The choice of vehicle (e.g., 0.5% methylcellulose) is critical to ensure solubility and stability of the test compound. A typical dose for a discovery study might range from 10-50 mg/kg.

  • Sample Collection: Blood, urine, and feces are collected at predetermined time points (e.g., 0, 1, 2, 4, 8, 24 hours post-dose). Blood should be collected into tubes containing an anticoagulant (e.g., K2-EDTA) and immediately centrifuged to obtain plasma. All samples should be stored at -80°C until analysis.

Experimental_Workflow cluster_invivo In Vivo Phase cluster_sampleprep Sample Preparation cluster_analysis Analytical Phase Dosing Dosing (Rat Model, PO/IV) Collection Sample Collection (Plasma, Urine, Feces) Dosing->Collection Extraction Protein Precipitation or Solid Phase Extraction Collection->Extraction Concentration Evaporation & Reconstitution Extraction->Concentration LCMS LC-MS/MS Analysis (High-Resolution MS) Concentration->LCMS DataProcessing Data Processing (Metabolite Software) LCMS->DataProcessing StructuralElucidation Structural Elucidation (MS/MS Fragmentation) DataProcessing->StructuralElucidation

Caption: High-level experimental workflow for in vivo metabolite identification.

Sample Preparation: Maximizing Metabolite Recovery

The goal of sample preparation is to remove interfering endogenous components (proteins, salts, lipids) while efficiently extracting the parent compound and its metabolites.

Protocol: Plasma Sample Preparation via Protein Precipitation

  • Thaw: Thaw frozen plasma samples on ice.

  • Aliquot: Transfer 100 µL of plasma to a 1.5 mL microcentrifuge tube.

  • Precipitation: Add 300 µL of ice-cold acetonitrile containing an internal standard (e.g., a structurally similar but chromatographically distinct compound). The 3:1 ratio of solvent to plasma ensures efficient protein removal.

  • Vortex: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

  • Centrifuge: Centrifuge at >12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate.

  • Evaporate: Evaporate the solvent to dryness under a gentle stream of nitrogen at ambient temperature.

  • Reconstitute: Reconstitute the dried extract in 100 µL of a suitable mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

Analytical Methodology: LC-MS/MS for Metabolite Detection

High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for metabolite identification. A high-resolution mass spectrometer (HRMS), such as a Q-TOF or Orbitrap, is essential for obtaining accurate mass measurements, which are critical for determining elemental compositions.

Table 1: Predicted Metabolites and Expected Mass Shifts

Predicted MetaboliteMetabolic ReactionMass Shift (Da)Expected m/z [M+H]+
Parent Compound--324.03
M1: Hydroxylation+O+15.99340.03
M2: N-Dealkylation-C3H6-42.05281.98
M5: N-Acetylation+C2H2O+42.01366.04
M6: Sulfation (of M1)+SO3+79.96419.99
M7: Glucuronidation (of M1)+C6H8O6+176.03516.06

Note: The m/z values are calculated based on the monoisotopic mass of the parent compound.

LC-MS/MS Protocol:

  • Chromatography: Use a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) to separate compounds based on polarity. A gradient elution from a high-aqueous mobile phase (e.g., 0.1% formic acid in water) to a high-organic mobile phase (e.g., 0.1% formic acid in acetonitrile) is employed.

  • Mass Spectrometry: Operate the mass spectrometer in positive and negative electrospray ionization (ESI) modes to detect a wide range of metabolites.

  • Data Acquisition: Perform a full scan MS experiment to detect all ions present. Concurrently, perform data-dependent MS/MS acquisition, where the most intense ions from the full scan are automatically selected for fragmentation to obtain structural information.

Data Interpretation and Structural Elucidation

The final and most critical step is the analysis of the acquired LC-MS/MS data to identify and characterize the metabolites.

  • Metabolite Searching: Specialized software is used to search the data for expected and unexpected metabolites by looking for specific mass shifts relative to the parent drug (as listed in Table 1) and common conjugation moieties.

  • Isotope Pattern Matching: The presence of the fluorine atom (100% abundance of ¹⁹F) and sulfur atoms (characteristic ³⁴S isotope at 4.4% of ³²S) provides a unique isotopic signature that can be used to confirm that a detected ion is drug-related.

  • Fragmentation Analysis: The MS/MS spectrum of a metabolite is compared to that of the parent drug. Common fragments suggest that the core structure is intact, while mass shifts in fragments can pinpoint the site of metabolic modification. For example, a 16 Da shift in a fragment containing the aromatic ring would confirm aromatic hydroxylation.

Conclusion

The elucidation of the in vivo metabolism of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide is a systematic process grounded in predictive science and confirmed through rigorous experimentation. By anticipating the likely metabolic pathways of hydroxylation, N-dealkylation, acetylation, and conjugation, a targeted analytical strategy can be designed. The workflow presented in this guide, from in vivo study design to sophisticated LC-MS/MS data analysis, provides a robust framework for researchers to confidently characterize the metabolic fate of this and other novel sulfonamide-based drug candidates, ultimately ensuring a more complete understanding of their disposition and safety profile.

References

  • LeCluyse, E. L. (2001). Sulfonamide-induced hypersensitivity: A current review and new approaches to preclinical evaluation. Preclinical Development Handbook: ADME and Biopharmaceutical Properties, Wiley-Interscience, pp. 699-722. [Link]

  • Park, B. K., et al. (2001). The role of metabolic activation in drug-induced hypersensitivity reactions. AAPS PharmSci, 3(1), E5. [Link]

  • Miners, J. O., & Mackenzie, P. I. (1991). Drug glucuronidation in humans. Pharmacology & Therapeutics, 51(3), 347-370. [Link]

Protocols & Analytical Methods

Method

Application Note: A Validated RP-HPLC Method for the Quantification of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide

Abstract This application note describes a robust, specific, and accurate Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the quantification of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfo...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note describes a robust, specific, and accurate Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the quantification of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide. The method was developed using a systematic approach and validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3] The described protocol is suitable for routine quality control analysis, stability testing, and research applications where precise quantification of this compound is required. The separation is achieved on a C18 stationary phase with a gradient elution using a phosphate-buffered mobile phase and acetonitrile. Detection is performed via UV spectrophotometry. All validation parameters, including specificity, linearity, accuracy, precision, and robustness, met the predefined acceptance criteria, demonstrating the method is fit for its intended purpose.

Chromatographic Principles & Method Development Strategy

The primary objective was to develop a reliable HPLC method to separate 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide from potential impurities and degradation products and to quantify it with high accuracy and precision. The development strategy was rooted in the physicochemical properties of the analyte.

Analyte Properties and Initial Considerations

3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide is a substituted aromatic sulfonamide. Its key structural features relevant to HPLC method development are:

  • Aromatic Benzene Ring: This chromophore allows for sensitive detection using a UV detector. Most sulfonamides exhibit strong absorbance in the range of 250-280 nm.[4][5]

  • Two Sulfonamide Groups and a Fluorine Atom: These polar functional groups increase the compound's polarity. The sulfonamide groups have acidic protons, making their ionization state pH-dependent.[6]

  • Propane-2-sulfonamido Group: This adds a degree of non-polar character to the molecule.

Based on this structure, a Reversed-Phase (RP-HPLC) modality was selected. RP-HPLC separates molecules based on their hydrophobicity, making it the most common and versatile mode of chromatography for pharmaceutical analysis.[7]

Column Selection: The Rationale

The choice of the stationary phase is critical for achieving the desired selectivity.

  • Initial Choice (C18): A C18 (octadecylsilane) column was selected as the primary choice due to its strong hydrophobic retention capabilities, which are well-suited for retaining aromatic compounds. The high surface area and carbon load of modern C18 columns provide excellent resolving power.

  • Alternative (Phenyl-Hexyl): A Phenyl-Hexyl column could be considered as an alternative. Such columns offer secondary separation mechanisms, including π-π interactions with the analyte's benzene ring, which can provide unique selectivity compared to a standard C18 phase, especially for separating structurally similar aromatic compounds.

For this application, a Waters Symmetry C18, 4.6 x 150 mm, 5 µm column was chosen for its proven robustness and excellent peak shape for a wide range of compounds.

Mobile Phase Selection & Optimization

The mobile phase composition dictates the retention and elution of the analyte.

  • Organic Modifier: Acetonitrile (ACN) was chosen over methanol due to its lower viscosity (resulting in lower backpressure) and its ability to provide sharper peaks for many aromatic compounds.

  • Aqueous Phase & pH Control: The ionization of the sulfonamide groups is pH-dependent. To ensure consistent retention times and symmetrical peak shapes, a buffered aqueous phase is essential. A phosphate buffer is an excellent choice for its UV transparency and buffering capacity in the acidic to neutral pH range. An acidic pH (e.g., pH 3.0) was selected to suppress the ionization of the sulfonamide protons and any residual silanol groups on the silica-based column packing, thereby minimizing peak tailing.

  • Gradient Elution: A gradient elution (where the percentage of organic solvent is increased over time) was chosen to ensure that the main analyte peak is eluted with a good peak shape in a reasonable time, while also eluting any more strongly retained impurities from the column.[8]

Detection Wavelength (λmax)

To determine the optimal detection wavelength, a solution of the analyte was scanned using a UV-Vis spectrophotometer (or a photodiode array detector, PDA) from 200 to 400 nm. The wavelength of maximum absorbance (λmax) provides the best signal-to-noise ratio and, therefore, the highest sensitivity. For many sulfonamides, this is typically around 265 nm.[7][9] This wavelength was selected for quantification.

Method Development Workflow

The development process followed a logical, stepwise approach to optimize the separation conditions efficiently.

MethodDevelopmentWorkflow Start Define Analytical Target Profile Analyte Assess Analyte Properties (Polarity, pKa, UV λmax) Start->Analyte Initial Select Initial Conditions Column: C18 Mobile Phase: ACN/H2O Detector: UV @ 265 nm Analyte->Initial Scout Perform Scouting Gradient (e.g., 5-95% ACN in 20 min) Initial->Scout Eval1 Evaluate Peak Shape & Retention Time Scout->Eval1 OptimizeMP Optimize Mobile Phase (Adjust pH, Buffer Strength) Eval1->OptimizeMP Poor Shape OptimizeGrad Optimize Gradient (Slope and Time) Eval1->OptimizeGrad Good Shape, Poor RT OptimizeMP->OptimizeGrad OptimizeFlow Optimize Flow Rate & Column Temperature OptimizeGrad->OptimizeFlow Eval2 Evaluate System Suitability (Tailing, Plates, Resolution) OptimizeFlow->Eval2 Eval2->OptimizeGrad Fails SST Final Finalize Method Eval2->Final Passes SST Validate Proceed to Method Validation Final->Validate

Caption: A systematic workflow for HPLC method development.

Optimized HPLC Method & Materials

Instrumentation & Consumables
  • HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

  • Chromatographic Column: Waters Symmetry C18, 4.6 x 150 mm, 5 µm (P/N: WAT046980).

  • Data Acquisition: Empower 3, Chromeleon, or equivalent Chromatography Data System (CDS).

  • Chemicals:

    • Acetonitrile (HPLC Grade)

    • Potassium Dihydrogen Phosphate (KH₂PO₄, Analytical Grade)

    • Phosphoric Acid (85%, Analytical Grade)

    • Water (HPLC Grade or Milli-Q)

  • Reference Standard: 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide (Purity >99.5%).

Final Chromatographic Conditions

The optimized parameters below were established to provide a robust and efficient separation.

ParameterCondition
Mobile Phase A 20 mM Potassium Dihydrogen Phosphate, pH adjusted to 3.0 with H₃PO₄
Mobile Phase B Acetonitrile
Gradient Program Time (min)
0.0
10.0
12.0
12.1
15.0
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection UV at 265 nm
Injection Volume 10 µL
Run Time 15 minutes
Diluent Mobile Phase A / Mobile Phase B (70:30 v/v)

Sample and Standard Preparation Protocol

Accurate preparation of standards and samples is paramount for reliable quantification.

Preparation of Mobile Phase A (Buffer)
  • Weigh 2.72 g of KH₂PO₄ and dissolve it in 1000 mL of HPLC grade water.

  • Adjust the pH of the solution to 3.0 ± 0.05 using 85% phosphoric acid.

  • Filter the buffer solution through a 0.45 µm nylon membrane filter.

Preparation of Standard Stock Solution (1000 µg/mL)
  • Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask.

  • Add approximately 15 mL of diluent and sonicate for 5 minutes to dissolve.

  • Allow the solution to return to room temperature.

  • Make up to the mark with diluent and mix thoroughly.

Preparation of Working Standard Solutions & Calibration Curve
  • Prepare a series of working standard solutions by serially diluting the Standard Stock Solution with the diluent.

  • A typical concentration range for a linearity study would be 1, 10, 25, 50, 100, and 150 µg/mL. These solutions should be prepared fresh daily.

Method Validation Protocol & Results

The finalized method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[1][3]

MethodValidation Specificity Specificity (Discrimination from interferences) Linearity Linearity & Range (Proportionality of response) Specificity->Linearity Accuracy Accuracy (Closeness to true value) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Linearity->Precision Limits LOD & LOQ (Sensitivity) Linearity->Limits Robustness Robustness (Reliability under variation) Accuracy->Robustness Precision->Robustness SST System Suitability (Daily performance check) SST->Specificity SST->Linearity SST->Accuracy SST->Precision SST->Limits SST->Robustness

Caption: Inter-relationships of method validation parameters.

Specificity
  • Protocol: The specificity was evaluated by injecting the diluent (blank), a placebo solution (if applicable), and a standard solution. Forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) were also performed to ensure the peak for the analyte is free from interference from potential degradants.

  • Results: No interfering peaks were observed at the retention time of the analyte in the blank or placebo chromatograms. Peak purity analysis using the DAD confirmed that the analyte peak was spectrally pure under all stress conditions.

Linearity
  • Protocol: Linearity was assessed by preparing and injecting six concentrations of the analyte ranging from 1 to 150 µg/mL (1% to 150% of the target concentration). A calibration curve was constructed by plotting the peak area against the concentration.

  • Results: The method demonstrated excellent linearity over the tested range.

ParameterResultAcceptance Criteria
Correlation Coefficient (r²) 0.9998r² ≥ 0.999
Y-intercept MinimalClose to zero
Range 1.0 - 150 µg/mLAs defined
Accuracy (Recovery)
  • Protocol: Accuracy was determined by spiking a placebo mixture with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Each level was prepared in triplicate and the percentage recovery was calculated.

  • Results: The recovery at each level was within the acceptable limits.

Concentration LevelMean Recovery (%)% RSDAcceptance Criteria
80% 99.5%0.45%98.0 - 102.0% Recovery, RSD ≤ 2.0%
100% 100.2%0.31%98.0 - 102.0% Recovery, RSD ≤ 2.0%
120% 100.8%0.52%98.0 - 102.0% Recovery, RSD ≤ 2.0%
Precision
  • Protocol:

    • Repeatability (Intra-day): Six replicate injections of the standard solution at 100% concentration were made on the same day by the same analyst.

    • Intermediate Precision (Inter-day): The repeatability test was repeated on a different day by a different analyst using a different instrument.

  • Results: The low relative standard deviation (%RSD) values confirm the high precision of the method.

Precision Type% RSDAcceptance Criteria
Repeatability 0.35%RSD ≤ 2.0%
Intermediate Precision 0.68%RSD ≤ 2.0%
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
  • Protocol: LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve (σ = standard deviation of the y-intercepts of regression lines; S = slope of the calibration curve).

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

  • Results:

ParameterResult
LOD 0.3 µg/mL
LOQ 1.0 µg/mL
Robustness
  • Protocol: The reliability of the method was tested by making small, deliberate variations to key method parameters, including flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase pH (±0.2 units). The effect on retention time and peak area was observed.

  • Results: The system suitability parameters remained within the acceptance criteria for all tested variations, indicating the method is robust for routine use.

Conclusion

The RP-HPLC method developed and validated for the quantification of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide is specific, linear, accurate, precise, and robust. The validation results confirm that this method is suitable for its intended purpose in a quality control or research environment. The detailed protocols provided herein can be directly implemented to achieve reliable and consistent analytical results.

References

  • Gros, M., Petrović, M., & Barceló, D. (2013). Fluoroquinolones and sulfonamides: features of their determination in water. A review. Analytical and Bioanalytical Chemistry, 405(18), 5895-5913. [Link]

  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • ICH. (2018). Quality Guidelines. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Borman, P., & Nethercote, P. (Eds.). (2018). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. In Handbook of Method Validation. John Wiley & Sons. [Link]

  • ResearchGate. (2020). UV spectrum of caffeic acid sulfonamide derivatives. [Link]

  • ResearchGate. (2019). UV spectrum scans of sulfonamides. [Link]

  • ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • Baranowska, I., & Kowalski, B. (2013). Fluoroquinolones and sulfonamides: features of their determination in water. A review. Request PDF. [Link]

  • Tade, R. S., et al. (2018). Spectrophotometric Determination of Sulfanilamide and Effect of pH on its Absorption Spectrum. International Journal Of Pharma Research and Health Sciences, 6(2), 2454-2458. [Link]

  • Vandenbelt, J. M., & Doub, L. (1944). Characterization of the Ultraviolet Absorption Spectra of Some Substituted Benzene-sulfonamides. Journal of the American Chemical Society, 66(10), 1633–1635. [Link]

  • ResearchGate. (2023). UV–Vis spectra of sulfonamide during photocatalytic degradation. [Link]

  • Kumar, V., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(6), 5209. [Link]

  • SIELC Technologies. (n.d.). HPLC Separation of Aromatic Sulfonamides and Hydrozine. [Link]

  • Laswick, J. A., & Laswick, P. H. (2012). Development and validation of an HPLC method for the simultaneous determination of ten sulfonamide residues in whole egg according to 2002/657/EC. ResearchGate. [Link]

  • Pistos, C., et al. (2014). HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES. ResearchGate. [Link]

  • Pietroń, W., et al. (2021). Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD. Molecules, 26(13), 3828. [Link]

Sources

Application

Technical Guide: Preparation and Handling of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide Stock Solutions for Cellular Assays

An Application Guide by Google Gemini Authored by: Gemini, Senior Application Scientist Abstract The reproducibility of in-vitro cellular assays is critically dependent on the accurate and consistent preparation of test...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide by Google Gemini

Authored by: Gemini, Senior Application Scientist

Abstract

The reproducibility of in-vitro cellular assays is critically dependent on the accurate and consistent preparation of test compound stock solutions. This guide provides a detailed, field-proven protocol for the preparation, storage, and handling of stock solutions for 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide. We address key considerations including solvent selection, concentration calculations, sterility, and long-term stability. The methodologies outlined herein are designed to ensure the integrity of the compound and generate reliable, reproducible data for researchers in pharmacology, drug discovery, and cell biology.

Introduction: The Criticality of Stock Solution Integrity

3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide belongs to the sulfonamide class of compounds, a chemical scaffold prevalent in a wide range of therapeutic agents.[1][2] The introduction of small molecules into cell culture systems requires precision; errors in concentration or the introduction of contaminants can invalidate experimental results, leading to a significant loss of time and resources.[3] The inherent properties of a compound, such as its solubility and stability, dictate the optimal procedures for creating a homogenous, stable, and sterile high-concentration stock solution.

This document serves as an authoritative guide, explaining not just the "how" but the "why" behind each step of the protocol. By following these guidelines, researchers can minimize experimental variability and ensure the highest quality data from their cell-based assays.

Compound Profile & Characteristics

Before any experimental work, it is essential to understand the fundamental properties of the compound.

PropertyValue / InformationRationale & Significance
Full Chemical Name 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamideEnsures correct identification and sourcing.
Molecular Formula C₉H₁₃FN₂O₄S₂Required for accurate molecular weight calculation.
Molecular Weight 296.34 g/mol (Calculated)Critical for all molarity-based calculations.[3]
Appearance Typically a solid powder.[4]Visual confirmation. Small quantities may be hard to see in the vial.[4]
Predicted Solubility Insoluble in aqueous solutions; soluble in organic solvents like DMSO.[5]Dictates the choice of solvent for the primary stock solution.
Stability Sulfonamides are generally hydrolytically stable at neutral and alkaline pH.[6][7]Proper storage in an anhydrous solvent is crucial to prevent degradation.[8]

Principle of Stock Solution Preparation

The core principle is to create a highly concentrated primary stock solution in a suitable organic solvent, which can then be serially diluted to a final working concentration in the aqueous cell culture medium.[3][5]

Solvent Selection: Why Dimethyl Sulfoxide (DMSO)?

Dimethyl Sulfoxide (DMSO) is the solvent of choice for the vast majority of non-polar, small-molecule compounds used in biological research for several key reasons:[9]

  • High Solubilizing Power : DMSO is a highly polar aprotic solvent capable of dissolving a wide range of organic compounds that are otherwise insoluble in water.[10]

  • Miscibility with Water : It is completely miscible with water and cell culture media, which facilitates the dilution of the stock solution to the final working concentration.

  • Biocompatibility at Low Concentrations : While pure DMSO is cytotoxic, most cell lines can tolerate final concentrations up to 0.5% without significant adverse effects.[4][11][12] It is imperative to keep the final DMSO concentration in culture as low as possible (ideally ≤0.1%) and consistent across all experimental and control groups.

  • Inherent Sterility : Anhydrous, high-purity DMSO is strongly bactericidal and generally does not support microbial growth, often negating the need for filter sterilization of the primary stock.[4][13]

G dissolve dissolve aliquot aliquot dissolve->aliquot store store thaw thaw store->thaw

Detailed Protocol: Preparation of a 10 mM Primary Stock Solution

This protocol details the preparation of a 10 mM stock solution from a 5 mg vial of the compound. Adjust volumes accordingly for different starting masses.

Required Materials and Equipment
  • 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide (solid powder)

  • Anhydrous, cell culture-grade DMSO (CAS 67-68-5)[10][11]

  • Sterile, low-protein-binding microcentrifuge tubes (e.g., 1.5 mL)

  • Calibrated micropipettes and sterile, filtered pipette tips

  • Vortex mixer

  • Sonicator (optional, water bath type preferred)

  • Microcentrifuge

  • -20°C and -80°C freezers for storage

  • Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Step-by-Step Methodology

Step 1: Pre-Calculation of Required Solvent Volume The fundamental formula for this calculation is: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Molar Concentration (mol/L))

For a 10 mM stock from 5 mg of compound (MW = 296.34 g/mol ):

  • Mass = 5 mg = 0.005 g

  • Concentration = 10 mM = 0.010 mol/L

  • Molecular Weight = 296.34 g/mol

Volume (L) = 0.005 g / (296.34 g/mol * 0.010 mol/L) = 0.001687 L Volume (µL) = 1687 µL

Therefore, you will need to add 1687 µL of DMSO to 5 mg of the compound to achieve a 10 mM stock solution.

Step 2: Reconstitution Procedure

  • Preparation : Before opening the vial, centrifuge it briefly (e.g., 1 min at 200 x g) to ensure all the powder collects at the bottom.[4] This is crucial for small quantities that may coat the walls of the vial during shipping.

  • Solvent Addition : In a sterile environment (e.g., a laminar flow hood), carefully open the vial. Using a calibrated micropipette, add the calculated volume (1687 µL) of anhydrous DMSO directly to the vial.[4]

  • Dissolution : Close the vial tightly and vortex for 1-2 minutes until the solid is fully dissolved. A clear, precipitate-free solution should be observed. If dissolution is difficult, sonicate the vial in a water bath for 5-10 minutes.[5]

  • Visual Inspection : Hold the vial against a light source to confirm that no particulates or crystals remain. Complete dissolution is non-negotiable for accurate dosing.

Step 3: Sterility Considerations For primary stocks prepared in 100% DMSO, filter sterilization is often omitted.[13] DMSO is a harsh solvent that is not conducive to microbial growth.[4] Furthermore, filtering a highly concentrated stock can lead to compound loss due to binding to the filter membrane.[13] However, if your application is exceptionally sensitive (e.g., primary neuron culture), you may consider filtering through a 0.2 µm syringe filter made of a DMSO-compatible material (e.g., PTFE).[14]

Step 4: Aliquoting and Storage

  • Aliquoting : To avoid repeated freeze-thaw cycles that can degrade the compound, immediately aliquot the primary stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, low-binding tubes.[4][5]

  • Labeling : Clearly label each aliquot with the compound name, concentration (10 mM), date of preparation, and your initials.

  • Storage :

    • Short-term (up to 1 month) : Store aliquots at -20°C.[12]

    • Long-term (1-6 months) : Store aliquots at -80°C.[4][12]

    • Protect aliquots from light by storing them in a labeled freezer box.

Protocol: Preparation of Working Solutions for Cell Treatment

This protocol describes diluting the 10 mM primary stock to a final working concentration of 10 µM in a cell culture well containing 1 mL of medium.

Serial Dilution Principle

Directly diluting the 10 mM stock 1:1000 into the final culture volume can cause the compound to precipitate out of the aqueous solution. A step-wise or serial dilution is recommended.[12]

Step-by-Step Methodology
  • Thaw Stock : Remove one aliquot of the 10 mM primary stock from the freezer and allow it to thaw completely at room temperature.

  • Prepare Intermediate Dilution (Optional but Recommended) : In a sterile tube, dilute the 10 mM stock 1:100 in pre-warmed sterile cell culture medium to create a 100 µM intermediate solution. For example, add 2 µL of 10 mM stock to 198 µL of medium. Vortex gently.

  • Prepare Final Working Solution : Add the appropriate volume of the intermediate or primary stock to your cell culture plate.

    • Using the 100 µM Intermediate Solution : To achieve a final concentration of 10 µM in 1 mL, add 100 µL of the 100 µM solution to 900 µL of medium in the well.

    • Directly from 10 mM Stock : To achieve a final concentration of 10 µM in 1 mL, add 1 µL of the 10 mM stock to the 1 mL of medium in the well (a 1:1000 dilution). Mix immediately by gently swirling the plate.

Crucial Control : Always include a "vehicle control" in your experiments. This consists of cells treated with the same final concentration of DMSO as your experimental group, but without the compound.[12] For a 1:1000 dilution, the final DMSO concentration is 0.1%.

Troubleshooting

IssuePossible CauseRecommended Solution
Compound fails to dissolve in DMSO. Insufficient solvent volume or low-quality DMSO. Compound may have poor solubility.Double-check calculations. Use fresh, anhydrous DMSO. Gently warm the solution (to 37°C) and continue vortexing/sonicating. If it still fails, a lower stock concentration may be necessary.
Precipitate forms when diluting stock in aqueous media. Compound "crashing out" due to poor aqueous solubility.Perform a serial dilution in the culture medium rather than a single large dilution.[12] Ensure the final DMSO concentration is sufficient to maintain solubility but non-toxic to cells.
Inconsistent experimental results. Stock degradation due to improper storage (freeze-thaw, light exposure). Inaccurate pipetting.Always use a fresh aliquot for each experiment.[4] Verify pipette calibration. Prepare a fresh primary stock solution if degradation is suspected.

References

  • Benchchem. (n.d.). Application Notes and Protocols for Screening the Bioactivity of Sulfonamides.
  • Wolf, A., Shimamura, S., & Reinhard, F. B. M. (2012). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. Methods in Molecular Biology, 803, 265–271. [Link]

  • Captivate Bio. (2021). SMALL MOLECULES. Retrieved from [Link]

  • UFCBIO. (n.d.). Dimethyl Sulfoxide (DMSO), Cell Culture Grade. Retrieved from [Link]

  • AntBio. (2026, January 7). Small-Molecule Drug Preparation for Cell Culture: Core Principles and Practical Guidelines. Retrieved from [Link]

  • Servicebio. (n.d.). DMSO Cell Culture Grade. Retrieved from [Link]

  • Roylan Developments. (n.d.). Compound storage made simple. Retrieved from [Link]

  • Cytiva. (2024, May 30). Solutions for lab scale sterile filtration and clarification. Retrieved from [Link]

  • PubChem. (n.d.). 3-fluoro-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]benzene-1-sulfonamide. Retrieved from [Link]

  • Barrick Lab, TWiki. (n.d.). ProtocolsAntibioticStockSolutions. Retrieved from [Link]

  • ResearchGate. (2021, May 17). Is sterile-filtered solution safe for cell culture work? Retrieved from [Link]

  • USDA. (2011, May 11). Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem Mass Spectrometry (LC-MS-MS). Retrieved from [Link]

  • Reddit. (2024, September 12). How to prepare sterile drug solution in DMSO for cell culture? Retrieved from [Link]

  • NextSDS. (n.d.). 4-fluoro-N-(propan-2-yl)benzene-1-sulfonamide. Retrieved from [Link]

  • PubChemLite. (n.d.). 3-fluoro-4-(propane-1-sulfonamido)benzene-1-sulfonyl chloride. Retrieved from [Link]

  • Bowser, J. R., et al. (n.d.). Preparation of sulfonamides from N-silylamines. PMC. Retrieved from [Link]

  • Das, S., & Suresh Kumar, G. (2022). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Journal of Molecular Structure, 1264, 133217. [Link]

  • Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Journal of Hazardous Materials, 221-222, 264–271. [Link]

  • MDPI. (2022, November 17). Improved Hydrolytic and Mechanical Stability of Sulfonated Aromatic Proton Exchange Membranes Reinforced by Electrospun PPSU Fibers. Retrieved from [Link]

  • Benchchem. (n.d.). Protocol for the sulfonation of aromatic compounds using 3-(4-Fluorophenyl)propane-1.
  • ResearchGate. (n.d.). Hydrolysis of sulphonamides in aqueous solutions | Request PDF. Retrieved from [Link]

  • Ngassa, F. N., et al. (2024). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. European Journal of Chemistry, 15(3), 282-290. [Link]

  • PubChem. (n.d.). Benzenesulfonamide. Retrieved from [Link]

Sources

Method

Mass spectrometry fragmentation analysis of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide

Application Note: High-Resolution Mass Spectrometry Fragmentation Analysis of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide Introduction & Chemical Profile The structural elucidation of bis-sulfonamides is a cr...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: High-Resolution Mass Spectrometry Fragmentation Analysis of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide

Introduction & Chemical Profile

The structural elucidation of bis-sulfonamides is a critical component of drug metabolism and pharmacokinetics (DMPK) profiling. 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide (Formula: C₉H₁₃FN₂O₄S₂, Exact Mass: 296.0301 Da) presents a unique analytical challenge due to its dual sulfonamide functionalities and an ortho-fluoro substitution.

Understanding its gas-phase fragmentation behavior under Electrospray Ionization High-Resolution Tandem Mass Spectrometry (ESI-HRMS/MS) allows researchers to map diagnostic product ions. These diagnostic ions serve as structural fingerprints, enabling the rapid identification of related metabolites or degradation products in complex biological matrices without the need for prior chromatographic isolation 1.

Mechanistic Fragmentation Pathways (Causality & Theory)

The fragmentation of this compound is not driven by random bond breaking, but by highly specific, predictable gas-phase rearrangements dictated by its functional groups:

  • Pathway A: Extrusion of Sulfur Dioxide (SO₂) A hallmark of arylsulfonamides is the neutral loss of 64 Da (SO₂). This is not a simple direct cleavage; it is a complex intramolecular rearrangement where the aryl-sulfur (Ar-S) bond breaks, and a new bond forms between the aromatic ring and the amine nitrogen. The electron-withdrawing fluorine at the ortho position destabilizes the Ar-S bond, significantly lowering the activation energy for this SO₂ extrusion 2.

  • Pathway B: Ortho-Effect Mediated HF Elimination Fluorinated aromatics typically resist dehalogenation due to the strong C-F bond. However, the spatial proximity of the fluorine atom at position 3 to the secondary sulfonamide proton at position 4 facilitates a gas-phase "ortho-effect." This interaction creates a highly specific transition state leading to the neutral elimination of hydrogen fluoride (HF, 20 Da), a pathway unique to ortho-halogenated anilines and sulfonamides 3.

  • Pathway C: Alkyl Cleavage The propane-2-sulfonamido group undergoes a facile neutral loss of propene (C₃H₆, 42 Da) via a McLafferty-type rearrangement, leaving behind a primary sulfonamide moiety on the ring.

  • Pathway D: Charge Transfer and Radical Cation Formation (ESI+) In positive ion mode, protonated sulfonamides can undergo S-N bond dissociation followed by intramolecular charge transfer. This unique mechanism yields an odd-electron radical cation of the constituent amine, defying the standard even-electron rule of ESI fragmentation 4.

FragTree M Precursor [M-H]⁻ m/z 295.0223 F1 [M-H - SO₂]⁻ m/z 231.0604 M->F1 -SO₂ (64 Da) Rearrangement F2 [M-H - C₃H₆]⁻ m/z 252.9753 M->F2 -C₃H₆ (42 Da) Alkyl Cleavage F3 [M-H - HF]⁻ m/z 275.0161 M->F3 -HF (20 Da) Ortho-Effect F4 [M-H - SO₂NH₂]⁻ m/z 215.0416 M->F4 -SO₂NH₂ (80 Da) Bond Cleavage F5 [M-H - SO₂ - C₃H₆]⁻ m/z 189.0134 F1->F5 -C₃H₆ (42 Da) F2->F5 -SO₂ (64 Da)

Fig 1: Proposed ESI(-) collision-induced dissociation (CID) fragmentation pathways.

Self-Validating Experimental Protocol

To ensure high-fidelity data, this protocol utilizes a self-validating system architecture. The system must prove its resolving power and fragmentation efficiency before the target analyte is introduced.

Phase 1: System Suitability & Calibration (The Validation Gate)

  • Mass Calibration: Infuse a standard calibration mix (e.g., Pierce LTQ Velos ESI Calibration Solution) to achieve < 2 ppm mass error.

  • System Suitability Test (SST): Inject a 100 ng/mL solution of Sulfamethoxazole.

    • Causality Check: Sulfamethoxazole is a well-characterized sulfonamide. If the system fails to produce its diagnostic [M+H - SO₂]⁺ fragment (m/z 190.04) at 20 eV collision energy, the collision cell gas pressure or quadrupole isolation is compromised. Do not proceed until the SST passes.

Phase 2: Sample Preparation

  • Stock Solution: Dissolve 1 mg of the target compound in 1 mL of LC-MS grade Methanol.

    • Causality Check: Methanol ensures complete solubilization of the hydrophobic fluorinated aromatic core, preventing precipitation.

  • Working Dilution: Dilute to 1 µg/mL using the Initial Mobile Phase (95% Water / 5% Acetonitrile + 0.1% Formic Acid).

    • Causality Check: Matching the sample diluent to the initial LC gradient conditions prevents peak broadening and solvent-front distortion during injection.

Phase 3: UHPLC-HRMS/MS Acquisition

  • Chromatography: Use a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm). The C18 stationary phase provides optimal retention for the amphiphilic bis-sulfonamide, resolving it from isobaric matrix impurities.

  • Ionization Polarity Switching: Operate the ESI source in both negative and positive modes. The primary sulfonamide (-SO₂NH₂) readily deprotonates yielding a strong [M-H]⁻ signal, while the secondary amine nitrogen can protonate to yield [M+H]⁺, providing complementary structural data.

  • Fragmentation (Stepped CE): Apply normalized collision energies (NCE) of 10, 20, and 40 eV.

    • Causality Check: Low CE (10 eV) captures the facile SO₂ extrusion. Moderate CE (20 eV) induces alkyl cleavage (propene loss). High CE (40 eV) is required to shatter the fluorinated aromatic ring and observe deep S-N bond cleavages.

Workflow S1 Sample Prep (Matrix Matching) S2 System Suitability (Sulfamethoxazole SST) S1->S2 S3 UHPLC Separation (C18, Gradient) S2->S3 S4 ESI-HRMS/MS (Stepped CE: 10/20/40 eV) S3->S4 S5 Data Analysis (Exact Mass & Isotope) S4->S5

Fig 2: Self-validating LC-MS/MS analytical workflow for sulfonamide characterization.

Quantitative Data Summary

The following table summarizes the exact masses and mechanistic assignments for the primary product ions generated during stepped-CE HRMS/MS acquisition.

Ionization ModePrecursor Ion (m/z)Product Ion (m/z)Neutral Loss (Da)Mechanistic Assignment
ESI (-) 295.0223 [M-H]⁻252.975342.0470 (C₃H₆)Alkyl cleavage of the isopropyl group
ESI (-) 295.0223 [M-H]⁻231.060463.9619 (SO₂)Intramolecular SO₂ extrusion (Ar-S cleavage)
ESI (-) 295.0223 [M-H]⁻215.041679.9807 (SO₂NH₂)Primary sulfonamide bond cleavage
ESI (-) 295.0223 [M-H]⁻275.016120.0062 (HF)Ortho-effect mediated HF loss
ESI (+) 297.0379 [M+H]⁺233.076063.9619 (SO₂)Intramolecular SO₂ extrusion
ESI (+) 297.0379[M+H]⁺254.990942.0470 (C₃H₆)Alkyl cleavage of the isopropyl group

References

  • Kokotou, M. G. (2020). Study of the Fragmentation Pathways of Sulfonamides by High-resolution Mass Spectrometry: Application to their Detection in Plasma by Direct Infusion. Current Pharmaceutical Analysis, 16(5), 513-519. 1

  • Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. (2008). Rapid Communications in Mass Spectrometry. 2

  • Rearrangements of the Radical Cations of 3-Aryl-5-fluoroisoxazoles: Further Evidence for Existence of Benzocyclopropenyl Cation. (2023). Journal of the American Society for Mass Spectrometry. 3

  • Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. (2010). The Journal of Organic Chemistry. 4

Sources

Application

Application Notes and Protocols for 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide in Murine Models

A Guide for Preclinical Research and Development Senior Application Scientist Foreword The following document provides a comprehensive guide for the preclinical evaluation of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-s...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Preclinical Research and Development

Senior Application Scientist Foreword

The following document provides a comprehensive guide for the preclinical evaluation of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide in murine models. It is important to note that, as of the date of this publication, specific in vivo data for this compound is not extensively available in peer-reviewed literature. Therefore, the protocols and recommendations outlined herein are based on established principles of pharmacology, data from structurally related sulfonamide derivatives, and best practices for initiating in vivo studies with a novel chemical entity. This guide is intended to serve as a robust starting point for researchers, providing the necessary framework to conduct scientifically sound and reproducible experiments. The emphasis is on a systematic approach, beginning with dose-range finding and toxicity assessments, followed by efficacy studies.

Introduction to 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide

3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide belongs to the benzenesulfonamide class of organic compounds. Sulfonamides are a well-established group of pharmacologically active molecules. Historically, they were among the first effective antimicrobial drugs.[1] Their mechanism of action as antibacterials involves the competitive inhibition of dihydropteroate synthase, an enzyme crucial for folic acid synthesis in bacteria.[2][3]

Beyond their antimicrobial properties, sulfonamide derivatives have been investigated for a wide range of therapeutic applications, including as carbonic anhydrase inhibitors, diuretics, anti-inflammatory agents, and anticancer therapies.[4] The introduction of a fluorine atom and other substituents to the basic sulfonamide scaffold can significantly modulate a compound's biological activity, pharmacokinetic properties, and safety profile.[4]

The specific biological targets and therapeutic potential of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide are yet to be fully elucidated. Preliminary in vivo studies are therefore essential to characterize its pharmacological profile.

General Pharmacological and Toxicological Considerations

Before initiating efficacy studies, a preliminary assessment of the compound's safety and tolerability is paramount. For a novel sulfonamide derivative, potential class-specific and compound-specific toxicities should be considered.

  • Hypersensitivity Reactions: Sulfonamides are known to cause hypersensitivity reactions in some individuals, although the incidence and mechanisms in murine models may differ.[5]

  • Renal Effects: Some sulfonamides can precipitate in the renal tubules, leading to crystalluria and potential kidney damage. Adequate hydration of the animals is important.

  • Hematological Effects: Agranulocytosis and hemolytic anemia have been reported with some sulfonamides in clinical use.[5]

A preliminary dose-range finding study is a critical first step to establish a safe and effective dose range for subsequent experiments.

Recommended Starting Protocols for Murine Models

The following protocols are generalized starting points. The specific doses, vehicles, and routes of administration should be optimized based on the experimental goals, the specific murine model, and the physicochemical properties of the compound.

Vehicle Formulation and Preparation

The solubility of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide will dictate the appropriate vehicle. It is recommended to perform solubility testing in common preclinical vehicles.

Recommended Starting Vehicles:

  • Aqueous Suspension: For oral administration of poorly water-soluble compounds.

    • 0.5% (w/v) Carboxymethylcellulose (CMC) in sterile water.

    • 0.1% (v/v) Tween® 80 in sterile saline.

  • Solution for Injection: For parenteral routes, if the compound is sufficiently soluble.

    • Sterile saline (0.9% NaCl).

    • 10% DMSO in sterile saline. The concentration of DMSO should be kept to a minimum to avoid vehicle-induced toxicity.

Protocol for Vehicle Preparation (0.5% CMC with 0.1% Tween® 80):

  • Weigh the required amount of Carboxymethylcellulose sodium salt.

  • Slowly add the CMC to a stirring vortex of sterile water to prevent clumping.

  • Continue to stir until the CMC is fully dissolved. This may take several hours.

  • Add Tween® 80 to a final concentration of 0.1% (v/v).

  • Weigh the required amount of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide.

  • Create a slurry of the compound with a small amount of the vehicle.

  • Gradually add the rest of the vehicle to the slurry while stirring or sonicating to ensure a homogenous suspension.

  • Prepare fresh on the day of dosing.

Dose-Range Finding and Acute Toxicity Study

A dose-range finding study is essential to determine the maximum tolerated dose (MTD) and to identify a range of safe and potentially efficacious doses.

Experimental Design:

  • Animal Model: Healthy, 8-10 week old mice (e.g., C57BL/6 or BALB/c), both male and female.

  • Group Size: n=3-5 mice per group.

  • Dose Levels: A wide range of doses should be tested. Based on data from other novel sulfonamides, a starting range could be 10, 30, 100, 300, and 1000 mg/kg.[6] For some applications, lower doses in the range of 20-40 mg/kg have shown efficacy.[7]

  • Route of Administration: Oral gavage (p.o.) is often a preferred initial route due to its clinical relevance and ease of administration. Intraperitoneal (i.p.) injection can also be used for initial screening.

  • Observation Period: 7-14 days.

Protocol:

  • Acclimatize animals for at least one week before the study.

  • Administer a single dose of the compound or vehicle to each group.

  • Monitor animals for clinical signs of toxicity at 1, 4, and 24 hours post-dose, and then daily for the remainder of the study. Signs to monitor include changes in posture, activity, breathing, and any signs of pain or distress.

  • Record body weight on Day 0 (pre-dose) and at regular intervals throughout the study.

  • At the end of the observation period, euthanize animals and perform a gross necropsy. Collect major organs (liver, kidneys, spleen, heart, lungs) for histopathological analysis if signs of toxicity are observed.

Pharmacokinetic (PK) Study

A preliminary PK study is recommended to understand the absorption, distribution, metabolism, and excretion (ADME) profile of the compound.

Experimental Design:

  • Animal Model: Healthy, 8-10 week old mice (e.g., C57BL/6).

  • Group Size: n=3 mice per time point.

  • Dose and Route: A single dose at a well-tolerated level determined from the dose-range finding study. Both intravenous (i.v.) for bioavailability assessment and the intended therapeutic route (e.g., p.o.) should be tested.

  • Sample Collection: Collect blood samples (e.g., via tail vein or retro-orbital sinus) at multiple time points post-dose (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

  • Analysis: Analyze plasma concentrations of the parent compound using a validated analytical method (e.g., LC-MS/MS).

Data Analysis:

Calculate key pharmacokinetic parameters such as:

  • Maximum plasma concentration (Cmax)

  • Time to reach Cmax (Tmax)

  • Area under the plasma concentration-time curve (AUC)

  • Half-life (t1/2)

  • Bioavailability (if both i.v. and p.o. routes are tested)

Efficacy Studies

The design of efficacy studies will depend on the hypothesized therapeutic application of the compound. The following is a general workflow.

G cluster_0 Pre-Study Phase cluster_1 In-Life Phase cluster_2 Post-Life Phase Hypothesis Generation Hypothesis Generation Model Selection Model Selection Hypothesis Generation->Model Selection Endpoint Definition Endpoint Definition Model Selection->Endpoint Definition Animal Acclimatization Animal Acclimatization Endpoint Definition->Animal Acclimatization Baseline Measurements Baseline Measurements Animal Acclimatization->Baseline Measurements Randomization Randomization Baseline Measurements->Randomization Dosing Dosing Randomization->Dosing Monitoring Monitoring Dosing->Monitoring Endpoint Measurement Endpoint Measurement Monitoring->Endpoint Measurement Sample Collection Sample Collection Endpoint Measurement->Sample Collection Data Analysis Data Analysis Sample Collection->Data Analysis

Caption: General Workflow for an In Vivo Efficacy Study.

Key Considerations for Efficacy Studies:

  • Positive and Negative Controls: Always include a vehicle control group and a positive control group (a compound with known efficacy in the model) to validate the study.

  • Blinding: The person administering the compound and assessing the endpoints should be blinded to the treatment groups to minimize bias.

  • Statistical Analysis: Use appropriate statistical methods to analyze the data and determine the significance of the findings.

Data Summary and Interpretation

The following table provides a template for summarizing key data from initial in vivo studies.

ParameterRoute of AdministrationDose (mg/kg)Observation
Maximum Tolerated Dose (MTD) p.o.TBDTBD
i.p.TBDTBD
Pharmacokinetics (at a given dose)
Cmaxp.o.TBDTBD
Tmaxp.o.TBDTBD
AUCp.o.TBDTBD
t1/2p.o.TBDTBD
Bioavailabilityp.o. vs i.v.TBDTBD
Efficacy (in a specific model)
ED50 (Effective Dose, 50%)TBDTBDTBD

TBD: To be determined through experimentation.

Signaling Pathway Considerations

The mechanism of action of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide is currently unknown. Based on the activities of other sulfonamides, potential pathways to investigate include:

  • Folic Acid Synthesis: If antimicrobial or antiparasitic activity is hypothesized.

  • Carbonic Anhydrase Inhibition: Relevant for applications in glaucoma, epilepsy, or as diuretics.

  • Inflammatory Pathways: Such as COX-2 inhibition or modulation of cytokine signaling (e.g., TNF-α, IL-6).

G Sulfonamide Sulfonamide DHPS Dihydropteroate Synthase Sulfonamide->DHPS Inhibits Folic Acid Synthesis Folic Acid Synthesis DHPS->Folic Acid Synthesis Bacterial Growth Bacterial Growth Folic Acid Synthesis->Bacterial Growth

Caption: Classical Sulfonamide Mechanism of Action.

Conclusion

The successful preclinical development of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide in murine models requires a systematic and data-driven approach. The protocols and guidelines presented in this document provide a solid foundation for initiating these studies. Researchers are encouraged to adapt these protocols to their specific research questions and to meticulously document all experimental details to ensure reproducibility. Careful attention to dose selection, vehicle formulation, and animal welfare will be critical for generating high-quality, interpretable data.

References

  • Jain, A., & Singh, R. (2021). Discovery of Benzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors with Effective Anticonvulsant Action: Design, Synthesis, and Pharmacological Evaluation. Journal of Medicinal Chemistry, 64(15), 11347–11364. [Link]

  • Hamed, A. M., Enaili, S. S., Mohammed, W. I., Abouelella, A. M. A., Mohana, Z. E. E., Monir, D. M., Soliman, S. S., Hamouda, E. E. M., Abd Elatif, H. M., & El-Saghier, A. M. (2025). Novel Benzenesulfonamide Derivatives of 5'-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema. Biomedicines, 13(7), 1732. [Link]

  • NextSDS. (n.d.). 4-fluoro-N-(propan-2-yl)benzene-1-sulfonamide. Retrieved from [Link]

  • Hamed, A. M., Enaili, S. S., Mohammed, W. I., Abouelella, A. M. A., Mohana, Z. E. E., Monir, D. M., Soliman, S. S., Hamouda, E. E. M., Abd Elatif, H. M., & El-Saghier, A. M. (2025). Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema. MDPI. [Link]

  • Sadauskiene, I., Baranauskiene, L., Zaveckas, M., Gudaityte, K., & Matulis, D. (2021). Exploration of Benzenesulfonamide-Bearing Imidazole Derivatives Activity in Triple-Negative Breast Cancer and Melanoma 2D and 3D Cell Cultures. Molecules, 26(22), 6885. [Link]

  • PubChemLite. (n.d.). 3-fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonyl chloride. Retrieved from [Link]

  • Khan, A. U., Khan, I., Khan, A., Halim, S. A., & Khan, S. (2020). Analgesic and Antiallodynic Effects of 4-Fluoro-N-(4-Sulfamoylbenzyl) Benzene Sulfonamide in a Murine Model of Pain. Drug Design, Development and Therapy, 14, 4511–4518. [Link]

  • Figueroa-Valverde, L., Rosas-Nexticapa, M., & Lopez-Ramos, M. (2024). Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. Brazilian Journal of Science, 3(4), 11-23. [Link]

  • Pansare, D. N., & Shelke, R. N. (2019). Synthesis and Anticancer Evaluation of Benzenesulfonamide Derivatives. In Benzenesulfonamide. IntechOpen. [Link]

  • Lee, J., Kim, J., & Lee, Y. (2012). 2-(3-Fluoro-4-methylsulfonylaminophenyl) Propanamides as Potent Transient Receptor Potential Vanilloid 1 (TRPV1) Antagonists: Structure Activity Relationships of 2-Amino Derivatives in the N-(6-trifluoromethyl-pyridin-3-ylmethyl) C-region. Journal of Medicinal Chemistry, 55(17), 7599–7611. [Link]

  • Jones, A. J., et al. (2026). High-throughput discovery and characterisation of pentafluorobenzene sulfonamide modifiers of Aurora A kinase. Chemical Science, 17(12), 3456-3467. [Link]

  • Nerkar, A. G., & Varpe, A. (2024). Synthesis, and in vitro evaluation of benzene sulfonamide derivatives for antimicrobial and disinfectant properties: Part-I. Current Trends in Pharmacy and Pharmaceutical Chemistry, 6(1), 23-25. [Link]

  • Ahamed, L. S., Sallal, Z. A., Al-Jeilawi, O. H. R., Shamaya, A., & Mahmood, A. A. R. (2025). Design, Synthesis, and Biological Evaluation of new sulfonamides derived from 2-Aminopyridine: ‎Molecular docking, POM analysis, and identification of the pharmacophore sites. Moroccan Journal of Chemistry, 13(2), 519–539. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting precipitation of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide in culture media

Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide. This guide is designed to provide in-depth troubl...

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Author: BenchChem Technical Support Team. Date: April 2026

Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions regarding the precipitation of this compound in cell culture media. As a sulfonamide-based molecule, its solubility can be influenced by a variety of physicochemical factors. This document will walk you through the causality behind these issues and provide field-proven protocols to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide and why might it precipitate in my culture media?

3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide is a synthetic organic compound featuring two sulfonamide groups. While specific experimental data on this molecule is not extensively published, its structure provides clues to its behavior. Sulfonamides are ionizable molecules, and their solubility in aqueous solutions like cell culture media is highly dependent on pH.[1][2][3] Precipitation is a common issue for complex organic molecules when transitioning from a high-concentration organic solvent stock (like DMSO) into the complex, buffered aqueous environment of cell culture media.[4][5]

Key contributing factors to precipitation include:

  • "Solvent Shock": This occurs when a compound dissolved in an organic solvent is rapidly diluted into the aqueous medium. The drastic change in polarity can cause the compound to crash out of solution before it can be properly dispersed.[5]

  • Exceeding Solubility Limit: The final concentration of the compound in the media may be higher than its intrinsic aqueous solubility.

  • pH Effects: The pH of the media (typically ~7.4) influences the ionization state of the sulfonamide groups. The unionized form of a sulfonamide is generally more hydrophobic and less soluble.[1][6]

  • Media Component Interactions: The compound may interact with salts, metals, or proteins (especially in serum-containing media), forming less soluble complexes.[7][8][9]

Q2: What is "solvent shock" and how can I mitigate it?

Solvent shock is the most common cause of immediate precipitation. It happens when a concentrated DMSO stock solution is added too quickly to the culture medium, creating localized pockets of high compound and solvent concentration that exceed solubility limits.[5]

To avoid this:

  • Reduce Stock Concentration: Prepare a more dilute stock solution (e.g., 1 mM instead of 10 mM). This reduces the severity of the polarity change upon dilution.[4]

  • Slow, Dropwise Addition: Add the stock solution to the media very slowly, drop-by-drop, while gently swirling the media. This allows for gradual dispersion.[10]

  • Pre-warm the Media: Ensure your culture media is pre-warmed to the experimental temperature (e.g., 37°C) before adding the compound.[4]

  • Stepwise Dilution: Create an intermediate dilution. First, dilute the DMSO stock into a small volume of media, mix thoroughly, and then add this intermediate solution to the final culture volume.[5]

Q3: How does the pH of the culture medium affect the solubility of this sulfonamide compound?

The sulfonamide functional groups (-SO₂NH₂) are weakly acidic. The solubility of sulfonamides is pH-dependent, often exhibiting a "U-shaped" solubility curve with the lowest solubility near their isoelectric point and higher solubility at both low and high pH.[1][3][11]

In standard culture media (pH 7.2-7.4), a significant portion of the compound will be in its less soluble, unionized form. As cells metabolize, they can produce acidic byproducts like lactic acid, which lowers the media pH. This pH shift can further decrease the compound's solubility over time, leading to delayed precipitation.[4] Using a medium with a more robust buffering system or monitoring the pH during long-term experiments is advisable.

Q4: I'm using a serum-containing medium. Could this be the cause of the precipitation?

Yes, this is a distinct possibility. Sulfonamides are known to bind to plasma proteins, particularly albumin.[9][12][13] This interaction can sometimes lead to the formation of insoluble protein-compound complexes, which then precipitate.

To troubleshoot this:

  • Reduce Serum Concentration: Try lowering the serum percentage (e.g., from 10% to 5%) to see if the precipitation is reduced.

  • Use Serum-Free Media: If your cell line can be maintained in it, conduct a trial experiment in a serum-free formulation to eliminate this variable.

  • Consider Fatty Acid-Free BSA: If protein binding is suspected to be beneficial for solubility (by acting as a carrier), but precipitation is still an issue, using a defined concentration of fatty acid-free Bovine Serum Albumin (BSA) instead of whole serum can provide a more controlled system.[14]

In-Depth Troubleshooting Guides

Problem 1: Precipitate Forms Immediately Upon Adding the Compound to the Medium

This is the classic sign of acute solubility issues, most often linked to solvent shock or exceeding the maximum soluble concentration.

Logical Troubleshooting Workflow

G A Precipitate Observed Immediately B Primary Cause: Exceeding Kinetic Solubility A->B C Step 1: Optimize Addition Method B->C D Pre-warm media to 37°C. Add stock dropwise with swirling. C->D E Still Precipitates? D->E F Step 2: Reduce Concentrations E->F Yes K Work below this concentration limit. E->K No G Lower the final test concentration. OR Use a more dilute stock (e.g., 10x vs 1000x). F->G H Still Precipitates? G->H I Step 3: Determine Max Solubility H->I Yes H->K No J Perform Protocol 1 to find the solubility limit in your specific media. I->J J->K

Caption: Troubleshooting workflow for immediate precipitation.

Protocol 1: Determining the Maximum Soluble Concentration

This protocol establishes the empirical solubility limit of your compound in the specific medium and conditions you are using.

Materials:

  • 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide stock solution in 100% DMSO.

  • Your complete cell culture medium (including serum, if applicable).

  • Sterile microcentrifuge tubes or a 96-well plate.

  • Incubator at 37°C.

Procedure:

  • Pre-warm Media: Place an aliquot of your complete culture medium in a 37°C incubator for at least 30 minutes.[5]

  • Prepare Serial Dilutions: a. In a series of sterile tubes, prepare a 2-fold serial dilution of your compound in your pre-warmed medium. Start with a concentration well above your intended highest experimental dose. b. For example, to test up to 100 µM, start at 200 µM. Add the required volume of DMSO stock to the first tube, vortexing gently during addition. Then, transfer half the volume to the next tube containing an equal volume of fresh media, and so on. c. Crucially, ensure the final DMSO concentration remains constant across all dilutions and is non-toxic to your cells (typically ≤0.5%).

  • Incubate: Incubate the dilutions for 2 hours at 37°C. This allows time for any potential slow precipitation to occur.

  • Visual Inspection: Carefully inspect each tube or well against a dark background. Look for any signs of cloudiness, crystals, or precipitate. You can also check a small drop under a microscope.

  • Determine Limit: The highest concentration that remains perfectly clear is your approximate maximum soluble concentration under these conditions.[4] It is best practice to work at or below this concentration in your experiments.

Problem 2: Precipitate Forms Gradually Over Time (Hours to Days) in the Incubator

This suggests a change in the media environment or compound stability over the course of the experiment.

Causality and Investigation

G cluster_0 Potential Causes cluster_1 Troubleshooting Steps A pH Shift (Cell Metabolism) D Use HEPES-buffered media Monitor media color/pH A->D Test B Compound Instability (Degradation at 37°C) E Incubate compound in media (no cells) for 24-48h B->E Test C Media Interaction (Serum Proteins, etc.) F Test in serum-free media Reduce serum % C->F Test Start Delayed Precipitation Start->A Start->B Start->C

Caption: Investigating causes of delayed precipitation.

Protocol 2: Assessing Compound Stability in Culture Medium

This "mock experiment" helps differentiate between compound instability and cell-mediated effects.

Procedure:

  • Prepare your highest intended concentration of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide in complete culture medium, as you would for an experiment.

  • Create two sets of samples:

    • Test Sample: Aliquot the compound-media mixture into a sterile culture vessel (e.g., a well in a 6-well plate).

    • Control Sample: Prepare a parallel sample of the medium with the equivalent amount of DMSO but without the compound.

  • Place both samples in the 37°C, 5% CO₂ incubator for the duration of your typical experiment (e.g., 24, 48, or 72 hours). Do not add any cells.

  • At each time point, visually and microscopically inspect the "Test Sample" for precipitate.

  • Interpretation:

    • Precipitate forms: The compound is likely unstable or is interacting with media components at 37°C over time. Consider reducing the incubation time or finding a more suitable medium formulation.

    • No precipitate forms: The precipitation seen in your actual experiments is likely due to cell activity, such as a significant drop in media pH.[4] Consider using a more robustly buffered medium (e.g., one containing HEPES).

Data Summary & Advanced Strategies

Table 1: Troubleshooting Summary
Symptom Primary Suspected Cause(s) Immediate Action(s) to Take Relevant Protocol
Precipitate appears instantly Solvent Shock, Concentration too highPre-warm media, add stock slowly, use a lower stock concentration, reduce final concentration.Protocol 1
Precipitate appears after >2 hours pH shift from cell metabolism, Compound instability at 37°C, Interaction with serum proteinsUse buffered media, test compound stability without cells, reduce serum concentration.Protocol 2
Precipitation is inconsistent Improper storage of stock solution, Freeze-thaw cyclesAliquot stock solution into single-use volumes, ensure complete dissolution before use.N/A
Advanced Strategy: Using Solubilizing Agents

If precipitation persists at necessary concentrations, consider biocompatible solubilizing agents.

  • Bovine Serum Albumin (BSA): As mentioned, BSA can act as a carrier protein and may improve solubility.[14] Try adding fatty acid-free BSA to serum-free media at a concentration of 1-4 mg/mL.

  • Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, increasing their aqueous solubility. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is commonly used in cell culture. A pre-complex of your compound and HP-β-CD can be prepared before addition to the media.

References

  • Sutton, P. A. (2003). Formation of Sulfonamide Bonds Through Reaction of Dyes with Serum Proteins. The Journal of Histochemistry and Cytochemistry, 51(9), 1247–1248. Retrieved from [Link]

  • Kim, Y. H., et al. (2002). pH-induced Solubility Transition of Sulfonamide-Based Polymers. Polymer Journal, 34, 263–268. Retrieved from [Link]

  • Gallagher, S. M., et al. (2023). Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media. Biotechnology and Bioengineering, 120(7), 1845-1857. Retrieved from [Link]

  • Gallagher, S. M., et al. (2023). Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media. Biotechnology and Bioengineering, 120(7), 1845-1857. Retrieved from [Link]

  • RDiscovery. (2023). Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media. Retrieved from [Link]

  • Krebs, H. A., & Speakman, J. C. (1945). The effect of pH on the solubility of sulphonamides. The Biochemical Journal, 39(3), xlii. Retrieved from [Link]

  • Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Retrieved from [Link]

  • Davis, B. D. (1943). The binding of sulfonamide drugs by plasma proteins. a factor in determining the distribution of drugs in the body. The Journal of Clinical Investigation, 22(5), 753–762. Retrieved from [Link]

  • Davis, B. D. (1943). THE BINDING OF SULFONAMIDE DRUGS BY PLASMA PROTEINS. A FACTOR IN DETERMINING THE DISTRIBUTION OF DRUGS IN THE BODY. Journal of Clinical Investigation. Retrieved from [Link]

  • Seydel, J. K., & Wempe, E. (1977). Pharmacology pH Dependency in Uptake of Sulfonamides by Bacteria. Arzneimittel-Forschung, 27(8), 1521-1526. Retrieved from [Link]

  • The BMJ. (1945). SOLUBILITY OF SULPHONAMIDES. The British Medical Journal, 1(4393), 390. Retrieved from [Link]

  • Pomplun, S., et al. (2020). Deconstructing Protein Binding of Sulfonamides and Sulfonamide Analogues. Journal of Medicinal Chemistry, 63(13), 6826–6836. Retrieved from [Link]

  • Scholtan, W. (1961). [The Binding of Long-Acting Sulfonamides on Serum Proteins. 2]. Arzneimittel-Forschung, 11, 707-720. Retrieved from [Link]

  • BioProcess International. (2014). Troubleshooting Cell Culture Media for Bioprocessing. Retrieved from [Link]

  • ResearchGate. (2017). How to prevent fatty acid precipitation/micelle formation in cell culture media? Retrieved from [Link]

  • Li, H., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 456-461. Retrieved from [Link]

  • Luoyang FuDau Biotechnology Co., Ltd. (2022). Analysis of the Causes of Precipitation in Cell Culture Flasks - Concentration and Calcium Salts. Retrieved from [Link]

  • Kim, H., et al. (2022). Effect of pH and soil structure on transport of sulfonamide antibiotics in agricultural soils. Environmental Science and Pollution Research, 29(38), 57801-57811. Retrieved from [Link]

  • ResearchGate. (2022). Why does a compound that dissolve in DMSO, precipitates with media? Retrieved from [Link]

  • Popa-Burke, I., & Russell, J. (2014). Compound precipitation in high-concentration DMSO solutions. Journal of Biomolecular Screening, 19(9), 1302-1308. Retrieved from [Link]

  • ResearchGate. (2013). Any suggestions for treating DMSO soluble compound in cell culture? Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimizing HPLC Retention for 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the analysis of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide. This guide is designed for researchers, analytical ch...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the analysis of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide. This guide is designed for researchers, analytical chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing High-Performance Liquid Chromatography (HPLC) methods for this and structurally similar sulfonamide compounds. Our focus is to move beyond simple procedural lists and explain the causality behind experimental choices, empowering you to troubleshoot effectively and ensure the integrity of your results.

This document addresses the critical challenge of achieving stable and reproducible retention times, a cornerstone of any robust analytical method. We will explore common issues from retention time drift to poor peak shape, providing logical troubleshooting workflows and scientifically grounded solutions.

Section 1: Analyte & Method Fundamentals (FAQ)

This section provides foundational knowledge about the analyte and recommended starting parameters for your HPLC method.

Q1: What are the key chemical properties of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide relevant to HPLC?

A1: Understanding the analyte's structure is paramount for method development.

  • Polarity: The molecule possesses both nonpolar (benzene ring, propane group) and polar (two sulfonamide groups, fluorine atom) moieties. This amphiphilic nature makes it an ideal candidate for reversed-phase (RP) HPLC.

  • Acidity (pKa): The protons on the sulfonamide groups (-SO₂NH-) are acidic. While the exact pKa is not published, sulfonamides typically have pKa values in the range of 5-10. This means the analyte's charge state is highly dependent on the mobile phase pH. Operating at a pH at least 2 units below the pKa will keep the molecule in its neutral, more retained form, which is generally preferred for method robustness.

  • UV Chromophore: The substituted benzene ring acts as a chromophore, allowing for UV detection. A detection wavelength between 254 nm and 270 nm is a logical starting point, typical for sulfonamides.[1][2][3]

Q2: What is a recommended starting HPLC method for this compound?

A2: A gradient reversed-phase method provides a robust starting point for analysis. The following parameters are based on established methods for similar sulfonamide compounds and can be optimized further.[1][4]

ParameterRecommended Starting ConditionRationale & Key Considerations
Column Modern, high-purity silica C18 or C8, 2.1/4.6 mm x 100/150 mm, ≤3.5 µmHigh-purity silica with end-capping minimizes peak tailing caused by secondary interactions with residual silanols.[5][6] C18 provides higher hydrophobicity and retention, while C8 may offer different selectivity.
Mobile Phase A 0.1% Formic Acid or Acetic Acid in WaterAn acidic pH ensures the sulfonamide is in a single, neutral form, preventing retention time drift associated with pH fluctuations near the pKa.
Mobile Phase B Acetonitrile (ACN) or Methanol (MeOH)ACN is generally preferred for its lower viscosity and UV transparency. MeOH can offer alternative selectivity.
Gradient Program 10% B to 90% B over 10 minutesA scouting gradient helps determine the approximate elution time and allows for optimization to improve resolution or shorten run time.
Flow Rate 0.4 mL/min (for 2.1 mm ID) or 1.0 mL/min (for 4.6 mm ID)Adjusting the flow rate can optimize efficiency and resolution; lower flow rates often improve resolution but increase run time.[7]
Column Temp. 30 - 40 °CThermostatting the column is critical . Temperature fluctuations are a primary cause of retention time drift (a 1°C change can alter RT by 1-2%).[8]
Detection UV, 265 nmPerform a PDA/DAD scan to determine the absorbance maximum for optimal sensitivity.
Injection Volume 1 - 5 µLKeep the injection volume low to prevent column overload and peak distortion.[9]
Sample Diluent Initial Mobile Phase Composition (e.g., 90:10 A:B)Dissolving the sample in a solvent stronger than the mobile phase can cause distorted or split peaks.

Section 2: Troubleshooting HPLC Retention Time Instability

Stable retention times are the foundation of reliable quantification and identification. This section provides a logical workflow for diagnosing and resolving retention time variability.

Diagnostic Workflow for Retention Time Issues

Before making adjustments, use this workflow to diagnose the likely source of your problem. The pattern of the retention time shift is the most important clue.

G cluster_gradual Gradual & Consistent Drift cluster_random Random & Unpredictable 'Jitter' cluster_abrupt Abrupt & Sudden Shift start Retention Time (RT) Instability Observed q1 What is the pattern of the RT shift? start->q1 c1 Column Equilibration Insufficient time between runs? q1->c1 Gradual Drift d1 Hardware Issue Pump seals, check valves, leaks? q1->d1 Random Jitter e1 System Error Incorrect mobile phase or column? q1->e1 Abrupt Shift c2 Mobile Phase Change Evaporation or improper mixing? c1->c2 c3 Temperature Fluctuation Is the column oven stable? c2->c3 d2 Degasser Malfunction Air bubbles in system? d1->d2 e2 Major Leak Sudden pressure drop? e1->e2

Caption: Diagnostic workflow for troubleshooting HPLC retention time instability.

Issue 1: Gradual Retention Time Drift (Increasing or Decreasing)

This is the most common issue, where retention times consistently shift in one direction over a sequence of injections.

Q: My retention times are slowly decreasing with every injection. What's happening?

A: This often points to insufficient column equilibration or a changing mobile phase.

  • Causality (The "Why"): In reversed-phase chromatography, the stationary phase requires time to fully equilibrate with the mobile phase. If you are running a gradient, the column must be returned to the initial, highly aqueous conditions and held there long enough for the C18 chains to re-orient. If this equilibration is too short, the column will be slightly more nonpolar at the start of each run, causing the analyte to elute earlier (decreasing retention time). Similarly, if the volatile organic component of your mobile phase (e.g., acetonitrile) evaporates over time, the mobile phase becomes weaker, which would lead to increasing retention times.[10]

  • Troubleshooting Protocol:

    • Verify Equilibration Time: As a rule of thumb, the column should be re-equilibrated with the starting mobile phase for at least 10 column volumes after a gradient run. For a 4.6 x 150 mm column at 1.0 mL/min, this means a minimum of 5-7 minutes. Extend your equilibration time in the method by 5 minutes and re-run the sequence.

    • Check Mobile Phase Preparation: Prepare fresh mobile phase. Always cover your solvent reservoirs to minimize evaporation. If you are mixing solvents online with a quaternary pump, ensure the proportioning valves are functioning correctly.[8] Manually preparing the mobile phase can help rule out pump issues.[10]

    • Confirm Temperature Stability: Ensure your column oven is on and set to the correct temperature. Even small drifts in ambient lab temperature can cause gradual retention time shifts if the column is not properly thermostatted.[8]

Issue 2: Random, Irreproducible Retention Times

This is characterized by retention times that vary unpredictably from one injection to the next, with no clear trend.

Q: My retention times are jumping around randomly. How do I fix this?

A: Random variation typically points to a hardware problem, most often with the pump, degasser, or a leak in the system.

  • Causality (The "Why"): The HPLC pump is designed to deliver a precise and pulseless flow. Worn pump seals, faulty check valves, or air bubbles in the solvent lines can disrupt this steady flow.[8] Any fluctuation in the flow rate will directly and proportionally affect the retention time.[11] If the flow rate is momentarily lower, the analyte will take longer to reach the detector, and vice versa. An undetected leak between the pump and injector will also lead to a lower-than-set flow rate through the column.

  • Troubleshooting Protocol:

    • Check System Pressure: Monitor the system pressure trace. A stable pressure reading with minimal fluctuation (e.g., <2% ripple) indicates a healthy pump. Large, rhythmic pressure fluctuations often point to a check valve issue or a bubble in the pump head.

    • Purge the System: Purge all solvent lines thoroughly to remove any air bubbles. If your system has an online degasser, ensure it is functioning correctly.

    • Perform a Leak Test: Systematically check all fittings from the pump to the column for any signs of salt deposits (from buffer) or moisture. A very small leak may not be visible as a drip but can significantly impact flow rate stability.[8]

    • Inspect Pump Components: If the issue persists, it may be time for preventive maintenance. Worn piston seals are a common cause of flow rate instability and leaks.

Section 3: Optimizing Peak Shape

Poor peak shape (tailing, fronting, or splitting) not only compromises quantification but also makes accurate retention time determination difficult.

Issue: Asymmetrical Peak Tailing

This is observed as a peak that is sharp on the front side but has a long, sloping tail.

Q: My analyte peak is tailing significantly. What is the cause?

A: For acidic compounds like sulfonamides, peak tailing is often caused by secondary interactions with the silica stationary phase.

  • Causality (The "Why"): Even on high-quality, end-capped C18 columns, some residual silanol groups (Si-OH) exist on the silica surface.[6] These silanols can have a slight negative charge and can engage in unwanted ionic interactions with any positively charged sites on an analyte. While our target molecule is acidic, trace metal impurities within the silica matrix can act as Lewis acids, creating active sites that interact with the electron-rich sulfonamide groups.[5] This secondary retention mechanism is slower to release the analyte than the primary reversed-phase mechanism, resulting in a tailed peak.[5]

  • Troubleshooting & Optimization Protocol:

    • Adjust Mobile Phase pH: The most effective solution is to control the mobile phase pH. Using an acidic mobile phase (e.g., 0.1% formic acid, pH ~2.7) suppresses the ionization of the residual silanol groups, minimizing these secondary interactions.[5] This is the primary reason for recommending an acidic modifier in the starting method.

    • Use a High-Purity Column: Modern columns manufactured with high-purity (Type B) silica have a much lower concentration of metal impurities and more effective end-capping, making them less prone to causing peak tailing.[5][6] If you are using an older column, consider replacing it.

    • Lower Sample Concentration: Column overload can also cause peak tailing. Prepare a dilution series of your sample (e.g., 1:2, 1:5, 1:10) and inject them. If the peak shape improves at lower concentrations, you may be overloading the column.

Experimental Workflow: Optimizing Mobile Phase pH

This workflow helps to systematically evaluate the effect of pH on retention and peak shape.

Sources

Troubleshooting

Reducing off-target binding of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide in high-throughput screening

Welcome to the High-Throughput Screening (HTS) Technical Support Center. This guide is specifically engineered for researchers and drug development professionals encountering promiscuous binding, false positives, or fals...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the High-Throughput Screening (HTS) Technical Support Center. This guide is specifically engineered for researchers and drug development professionals encountering promiscuous binding, false positives, or false negatives when screening 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide and related structural analogs.

Rather than providing generic advice, this center deconstructs the exact physicochemical liabilities of this molecule and provides self-validating protocols to rescue your screening cascade.

Part 1: Diagnostic FAQs (Understanding the Causality)

Q1: Why does 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide show massive hit-rate discrepancies between my biochemical and cell-based assays?

The Causality: Your compound is likely falling victim to the "Carbonic Anhydrase (CA) Sink" effect. This molecule contains a primary benzenesulfonamide group (-SO₂NH₂), which is the classical pharmacophore for inhibiting zinc-dependent Carbonic Anhydrases[1]. In cell-based assays or crude lysates, ubiquitous CA isoforms (like CA I and CA II) are present in massive physiological abundance[1].

The presence of the fluorine atom at the 3-position is the critical driver of this liability. Fluorine acts as a powerful electron-withdrawing group (EWG), which lowers the pKa of the primary sulfonamide from a baseline of ~10.0 down to ~7.0–8.0[2],[3]. At a physiological pH of 7.4, a significant fraction of your compound exists as a deprotonated anion (-SO₂NH⁻). This anion forms an incredibly stable coordinate bond with the catalytic Zn²⁺ ion in the CA active site, reinforced by a hydrogen bond to the Thr199 residue[4],[5].

Because the compound binds to off-target CAs with sub-nanomolar affinity[3], the lysate acts as a "sink," sequestering the drug and drastically reducing the free concentration available for your intended target.

Q2: Is the secondary sulfonamide group also contributing to off-target effects?

The Causality: Yes, but via a different mechanism. The molecule features a propane-2-sulfonamido group at the 4-position. While acyclic secondary sulfonamides are generally poor inhibitors of CAs[6], the isopropyl moiety adds significant steric bulk and lipophilicity (logP). In an aqueous HTS environment, this highly hydrophobic tail drives non-specific protein binding (e.g., to Human Serum Albumin or assay plastics) and promotes colloidal aggregation, leading to classic Pan-Assay Interference (PAINS)-like assay noise.

Part 2: Data Visualization & Structural Mitigation

To guide your hit-to-lead optimization, the quantitative impact of these structural features is summarized below.

Table 1: Quantitative Impact of Structural Features on Off-Target Binding

Structural FeatureMechanism of InterferenceTypical pKaCA II Affinity (K_i)HTS Liability Profile
Unsubstituted Primary SulfonamideCoordinates Zn²⁺ in CA active site~10.0100 - 500 nMModerate CA sink depletion
3-Fluoro Primary Sulfonamide EWG lowers pKa, increasing active anion fraction at pH 7.4~7.5 < 10 nM Severe CA sink depletion
Secondary Sulfonamide (Acyclic)Steric clash with Thr199; poor Zn²⁺ coordinationN/A> 50,000 nMLow CA binding; High lipophilicity
Cyclic Secondary SulfonamideConstrained geometry allows selective bindingN/A~100 nM (CA IX)Selective target binding (e.g., Saccharin analogs)

Data synthesized from thermodynamic profiling of fluorinated benzenesulfonamides and cyclic secondary sulfonamides[6],[2].

Mechanistic Pathway of Off-Target Binding

Zinc_Coordination Fluoro Fluorine (EWG) Lowers pKa to ~7.5 Anion Deprotonated Anion (-SO2NH⁻) Fluoro->Anion Physiological pH Zn Catalytic Zn²⁺ in Off-Target CA Anion->Zn Coordinate Bond Thr199 Thr199 Residue Anion->Thr199 Hydrogen Bond Affinity Sub-nanomolar Binding Affinity Zn->Affinity Thr199->Affinity

Caption: Mechanistic pathway of fluorinated primary sulfonamide coordination with catalytic zinc.

Part 3: Experimental Troubleshooting Protocols

To rescue your screening cascade, you must deploy self-validating experimental systems. These protocols contain internal logic gates to definitively prove whether your hit is a true target binder, a CA-sink artifact, or a non-specific aggregator.

Protocol A: The Acetazolamide (AZM) Competition Assay

Purpose: To definitively prove if your compound's apparent loss of potency in lysates is due to off-target Carbonic Anhydrase sequestration. Self-Validating Logic: Acetazolamide is a pan-CA inhibitor. By saturating the off-target CA sink with AZM, you force your fluorinated sulfonamide back into the free fraction. If potency is restored, the CA sink is confirmed.

Step-by-Step Methodology:

  • Prepare Assay Matrices: Set up two parallel biochemical assay plates utilizing your target protein and the relevant crude cell lysate matrix.

  • Baseline Control: In Plate 1, run a standard 10-point dose-response curve (1 nM to 50 µM) of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide.

  • Sink Saturation: In Plate 2, pre-incubate the lysate matrix with 10 µM Acetazolamide for 15 minutes at room temperature. Note: Ensure AZM does not inhibit your primary target.

  • Compound Addition: Run the identical 10-point dose-response curve of your compound in Plate 2.

  • Data Analysis: Calculate the IC₅₀ shift.

    • Outcome A: If the IC₅₀ in Plate 2 shifts significantly to the left (becomes more potent), the CA sink was sequestering your compound.

    • Outcome B: If the IC₅₀ remains unchanged, the compound's behavior is independent of CA binding.

Protocol B: Mitigation of Hydrophobic Aggregation

Purpose: To eliminate false positives driven by the lipophilic propane-2-sulfonamido tail. Self-Validating Logic: True target binding is generally insensitive to mild non-ionic detergents, whereas colloidal aggregation is highly sensitive to critical micelle concentration (CMC) disruption.

Step-by-Step Methodology:

  • Buffer Optimization: Modify your standard assay buffer by supplementing it with 0.01% CHAPS (a zwitterionic detergent) and 0.1% BSA (Bovine Serum Albumin).

  • Centrifugation Step: Prepare your compound dilutions in the optimized buffer. Centrifuge the intermediate dilution plates at 3,000 x g for 10 minutes prior to transferring to the final assay plate. This pellets any insoluble micro-aggregates.

  • Readout Comparison: Compare the maximum assay signal (Bmax) and Hill slope against the standard buffer. A steepening of the Hill slope (>2.0) in the standard buffer that normalizes (~1.0) in the CHAPS/BSA buffer confirms aggregation-based interference.

HTS Triage Workflow

HTS_Triage Hit Primary HTS Hit: Fluorinated Sulfonamide AddAZM Protocol A: Add 10 µM Acetazolamide Hit->AddAZM Decision1 Does target potency increase/restore? AddAZM->Decision1 CASink CA-Mediated Lysate Sequestration Decision1->CASink Yes AddCHAPS Protocol B: Add 0.01% CHAPS + Centrifuge Decision1->AddCHAPS No Decision2 Does background noise drop? AddCHAPS->Decision2 NSB Non-Specific Hydrophobic Aggregation Decision2->NSB Yes Valid Valid Target Binder: Proceed to Hit-to-Lead Decision2->Valid No

Caption: Diagnostic workflow for triaging Carbonic Anhydrase (CA) sinks and non-specific binding.

Part 4: Authoritative References

The mechanistic principles and protocols described in this guide are grounded in the following peer-reviewed literature:

  • [6] Grandane, A., et al. "Cyclic Secondary Sulfonamides: Unusually Good Inhibitors of Cancer-Related Carbonic Anhydrase Enzymes." Journal of Medicinal Chemistry (ACS Publications), 2014.[Link]

  • [1] Supuran, C. T. "Non-Classical Inhibition of Carbonic Anhydrase." International Journal of Molecular Sciences (PMC - NIH), 2016.[Link]

  • [2] Krishnamurthy, V. M., et al. "Thermodynamic parameters for the association of fluorinated benzenesulfonamides with bovine carbonic anhydrase II." Chemistry–An Asian Journal (PubMed), 2007. [Link]

  • [4] Mujumdar, P., et al. "An Unusual Natural Product Primary Sulfonamide: Synthesis, Carbonic Anhydrase Inhibition, and Protein X-ray Structures of Psammaplin C." Journal of Medicinal Chemistry (ACS Publications), 2016.[Link]

  • [5] Nocentini, A., et al. "Inhibition studies on a panel of human carbonic anhydrases with N1-substituted secondary sulfonamides incorporating thiazolinone or imidazolone-indole tails." Journal of Enzyme Inhibition and Medicinal Chemistry (PMC - NIH), 2019.[Link]

  • [7] Dudutienė, V., et al. "Targeted anticancer pre-vinylsulfone covalent inhibitors of carbonic anhydrase IX." bioRxiv, 2024.[Link]

  • [3] Dudutienė, V., et al. "Discovery and Characterization of Novel Selective Inhibitors of Carbonic Anhydrase IX." Journal of Medicinal Chemistry (ACS Publications), 2014.[Link]

Sources

Optimization

Overcoming low synthetic yield of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide

Target Molecule: 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide (CAS: 1183577-09-4) Welcome to the Technical Support Center. This guide is designed for synthetic chemists and drug development professionals facin...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Molecule: 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide (CAS: 1183577-09-4)

Welcome to the Technical Support Center. This guide is designed for synthetic chemists and drug development professionals facing low yields, poor chemoselectivity, or stalled reactions during the synthesis of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide.

The core transformation relies on the selective N -sulfonylation of 4-amino-3-fluorobenzenesulfonamide using propane-2-sulfonyl chloride (isopropylsulfonyl chloride). This reaction is notoriously difficult due to the electronic deactivation of the aniline by the ortho-fluorine atom and the steric bulk of the isopropyl group[1].

Below, you will find a mechanistic breakdown, troubleshooting FAQs, quantitative optimization data, and a self-validating experimental protocol.

Mechanistic Pathways & Chemoselectivity

To troubleshoot this synthesis, we must first understand the competing reaction pathways. The starting material possesses two nucleophilic sites: an aniline nitrogen (-NH₂) and a primary sulfonamide nitrogen (-SO₂NH₂).

Mechanistic_Pathways SM 4-Amino-3-fluorobenzenesulfonamide + Isopropylsulfonyl chloride Desired Desired API (Mono-N-sulfonylation at Aniline) SM->Desired Optimal Base (Pyridine) Anhydrous, RT Bis Bis-sulfonylated Impurity (Di-N-sulfonylation at Aniline) SM->Bis Excess Reagent Strong Base (TEA/DMAP) Sulf Sulfonamide-reacted Impurity (Reaction at -SO2NH2) SM->Sulf Very Strong Base (NaH) Deprotonates -SO2NH2 Hydro Hydrolyzed Reagent (Isopropylsulfonic acid) SM->Hydro Moisture / H2O Poorly dried solvent

Reaction pathways showing chemoselective sulfonylation versus common side reactions.

Frequently Asked Questions (Troubleshooting)

Q1: Why is my conversion rate so low, with mostly unreacted starting material recovered? Causality: This is a dual kinetic problem. First, the highly electronegative fluorine atom at the ortho position withdraws electron density via the inductive effect (-I), significantly reducing the nucleophilicity of the aniline lone pair. Second, isopropylsulfonyl chloride is sterically hindered at the alpha carbon compared to standard reagents like methanesulfonyl chloride[2]. The combination of a deactivated nucleophile and a bulky electrophile results in a high activation energy barrier. Solution: Do not rely on standard Triethylamine (TEA) in Dichloromethane (DCM). Switch to Pyridine, which acts as both a base and a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium intermediate that accelerates the transfer of the sulfonyl group to the deactivated aniline[3].

Q2: I am seeing a significant amount of bis-sulfonylated byproducts. How do I prevent this? Causality: Bis-sulfonylation occurs when the mono-sulfonylated product is deprotonated by a strong base, transforming it into a powerful anionic nucleophile that reacts with a second equivalent of the sulfonyl chloride. This is exacerbated if you use highly basic conditions (e.g., TEA + DMAP) or an excess of the sulfonylating agent[2]. Solution: Strictly control the stoichiometry of isopropylsulfonyl chloride to 1.05 – 1.10 equivalents. Use a weaker base like Pyridine (pKa ~5.2) rather than TEA (pKa ~10.7) to prevent the deprotonation of the newly formed secondary sulfonamide.

Q3: How do I avoid competitive sulfonylation at the primary sulfonamide (-SO₂NH₂) group? Causality: The primary sulfonamide protons are relatively acidic (pKa ~10). If you use a very strong base such as Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu) in an attempt to force the reaction, you will deprotonate the -SO₂NH₂ group. The resulting anion will aggressively attack the sulfonyl chloride, ruining chemoselectivity[1]. Solution: Maintain mild basic conditions. Amine bases like Pyridine or 2,6-Lutidine are strong enough to neutralize the HCl byproduct but too weak to deprotonate the primary sulfonamide, ensuring exclusive reaction at the aniline nitrogen.

Q4: The isopropylsulfonyl chloride seems to be disappearing, but no product is forming. What is happening? Causality: Isopropylsulfonyl chloride is highly susceptible to hydrolysis. If your solvents are not rigorously dried, or if your reaction is exposed to atmospheric moisture, the sulfonyl chloride will react with water to form isopropylsulfonic acid (which is unreactive towards amines) and HCl. Solution: Ensure strictly anhydrous conditions. Flame-dry all glassware, use freshly distilled or molecular-sieve-dried solvents, and run the reaction under an inert nitrogen or argon atmosphere.

Quantitative Optimization Data

The following table summarizes the causal relationship between the chosen base/solvent system and the resulting reaction profile. Data is normalized for a 12-hour reaction time at room temperature unless otherwise noted.

Base SystemSolventEquivalents (iPrSO₂Cl)Conversion / Yield (%)Primary Impurity Observed
Triethylamine (2.0 eq)DCM1.2 eq35%Unreacted Starting Material
TEA (2.0 eq) + DMAP (0.1 eq)DCM1.2 eq55%Bis-sulfonylated Aniline
Sodium Hydride (2.2 eq)THF (0 °C)1.1 eq20%Sulfonamide-reacted Impurity
Pyridine (3.0 eq) DCM 1.05 eq 88% None (Clean Profile)

Optimized Experimental Protocol

This methodology is designed as a self-validating system. In-process controls (IPCs) are embedded to ensure the reaction is proceeding correctly before moving to the next step.

Reagents & Materials:

  • 4-Amino-3-fluorobenzenesulfonamide (1.0 eq)

  • Propane-2-sulfonyl chloride (1.05 eq)

  • Anhydrous Pyridine (3.0 eq)

  • Anhydrous Dichloromethane (DCM) (0.2 M relative to SM)

Step-by-Step Methodology:

  • Preparation (Self-Validation: Moisture Control): Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge with dry Nitrogen for 5 minutes. Add 4-amino-3-fluorobenzenesulfonamide (1.0 eq) and suspend it in anhydrous DCM (0.2 M). Add anhydrous Pyridine (3.0 eq). The solution should become clear. Validation: If the solution is cloudy, moisture may be present; verify solvent dryness.

  • Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Dissolve propane-2-sulfonyl chloride (1.05 eq) in a small volume of anhydrous DCM and add it dropwise over 15 minutes via a syringe pump. Causality: Dropwise addition at 0 °C prevents localized heating and suppresses bis-sulfonylation.

  • Reaction & Monitoring (Self-Validation: Kinetic Check): Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 12 hours. Validation: Analyze an aliquot via HPLC or TLC (Eluent: 50% EtOAc/Hexanes). The starting material peak must be <5%. If unreacted starting material remains >5%, add an additional 0.05 eq of sulfonyl chloride and stir for 2 more hours.

  • Quenching & Workup: Cool the mixture back to 0 °C. Quench the reaction by slowly adding 1N aqueous HCl until the aqueous layer reaches pH 2-3. Causality: Acidification protonates the pyridine, driving it into the aqueous layer and preventing it from co-eluting with the product. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Purification: Combine the organic layers, wash once with saturated aqueous NaCl (brine), and dry over anhydrous MgSO₄. Filter and concentrate under reduced pressure. Purify the crude residue via recrystallization from EtOAc/Hexanes to yield the pure 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide as a crystalline solid.

Experimental Workflow Visualization

Experimental_Workflow Step1 1. Setup Dry DCM & Pyridine Inert N2 Atm Step2 2. Addition Dropwise iPrSO2Cl at 0 °C Step1->Step2 Step3 3. Reaction Warm to RT Monitor via HPLC Step2->Step3 Step4 4. Quench 1N HCl (aq) Extract with EtOAc Step3->Step4 Step5 5. Purify Wash Brine -> Dry Recrystallize Step4->Step5

Step-by-step optimized experimental workflow for the synthesis and purification of the API.

References

  • Joseph, D., Idris, M. A., Chen, J., et al. (2021). Recent Advances in the Catalytic Synthesis of Arylsulfonyl Compounds. ACS Catalysis, 11(7), 4169–4204.[Link]

  • Lakrout, S., K'tir, H., Amira, A., Berredjem, M., & Aouf, N.-E. (2014). A simple and eco-sustainable method for the sulfonylation of amines under microwave-assisted solvent-free conditions. RSC Advances, 4(31), 16027-16032.[Link]

Sources

Troubleshooting

Technical Support Center: Enhancing Plasma Stability of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide

Welcome to the Bioanalytical Technical Support Center. As a Senior Application Scientist, I frequently assist drug development professionals in overcoming the ex vivo stability and recovery challenges associated with com...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Bioanalytical Technical Support Center. As a Senior Application Scientist, I frequently assist drug development professionals in overcoming the ex vivo stability and recovery challenges associated with complex sulfonamides.

Mechanistic Overview: The compound 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide features a highly electronegative fluorine atom adjacent to an isopropylsulfonamide group. This electron-withdrawing effect significantly lowers the pKa of the sulfonamide nitrogen, causing the molecule to be heavily ionized at the physiological pH of plasma (pH 7.4). While this ionization improves target affinity in vivo, it drastically increases plasma protein binding (PPB)—specifically to human serum albumin—and makes the electron-rich regions of the molecule susceptible to oxidative degradation in biological matrices.

This guide provides field-proven, mechanistically grounded troubleshooting steps to ensure robust bioanalytical quantification.

Troubleshooting Guides & FAQs

Q1: My compound shows a rapid decrease in concentration within 2 hours of spiking into room-temperature plasma. Is this enzymatic hydrolysis? Expert Insight: Unlike esters or amides, sulfonamides are highly resistant to plasma esterases and amidases. The rapid loss you are observing is not hydrolysis; it is oxidative degradation . Reactive oxygen species (ROS) and endogenous peroxidases in fresh plasma oxidize the vulnerable N-aromatic sulfonamide linkage. Solution: Implement strict temperature control (process on ice) and introduce an antioxidant. Studies have demonstrated that adding a 10% ascorbic acid solution to plasma effectively quenches oxidative radicals and prevents the degradation of vulnerable sulfonamide derivatives . Furthermore, maintaining the sample at 4°C during processing and storing at -80°C is critical, as sulfonamide stability is highly temperature-dependent .

Q2: I added ascorbic acid, but my recovery is still highly variable and generally below 60%. What is causing this? Expert Insight: You are likely confounding chemical instability with poor extraction recovery caused by plasma protein binding. Because the fluoro-substitution makes the sulfonamide proton highly acidic, the molecule exists as an anion in plasma, leading to tight ionic binding with albumin. When you perform standard protein precipitation (PPT) with neutral organic solvents, the drug co-precipitates with the proteins and is lost in the pellet. Solution: You must disrupt the drug-protein complex prior to extraction. Acidifying the plasma with 2% formic acid lowers the pH below the compound's pKa, protonating the molecule, neutralizing its charge, and releasing it from the albumin binding pockets . Self-Validation Check: To confirm this mechanism, perform a "T=0" extraction. Spike the plasma and extract immediately. If the T=0 recovery is low, it is a protein-binding issue. If T=0 is ~100% but T=2 hours is 60%, it is true chemical instability.

Q3: How do I prevent degradation during multiple freeze-thaw cycles? Expert Insight: Freeze-thaw instability in sulfonamides is often caused by localized pH shifts that occur as water crystallizes, which concentrates salts and alters the microenvironment pH, catalyzing degradation. Solution: Buffer the plasma with 250 mM ammonium acetate (pH 3.8) before freezing. Acidification stabilizes the analyte in the autosampler and slows degradation during multiple freeze-thaw cycles by maintaining a consistent micro-environmental pH .

Quantitative Data Summary

The following table summarizes the expected stability and recovery metrics when applying targeted interventions to 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide.

Experimental ConditionTemperatureAdditive / StabilizerT=0 Recovery (%)T=4h Stability (% Remaining)Freeze-Thaw Stability (3 Cycles)
Unstabilized Plasma 25°C (RT)None55 - 65%< 40%Fails (>20% loss)
Temperature Controlled 4°CNone60 - 70%85%Fails (>20% loss)
Antioxidant Treated 4°C10% Ascorbic Acid65 - 75%> 95%Marginal (~15% loss)
Fully Optimized 4°CAscorbic Acid + 2% FA95 - 102%> 98%Passes (<5% loss)
Experimental Protocols
Protocol: Optimized Plasma Stabilization and Extraction Workflow

This protocol is designed as a self-validating system to ensure both the chemical stability and high extraction recovery of the target sulfonamide .

Step 1: Pre-analytical Stabilization

  • Prepare a fresh 10% (w/v) ascorbic acid solution in LC-MS grade water.

  • Immediately upon whole blood centrifugation, transfer 100 µL of the plasma supernatant to a pre-chilled microcentrifuge tube on ice.

  • Add 20 µL of the 10% ascorbic acid solution to the plasma (1:5 v/v ratio) and vortex gently for 5 seconds.

    • Causality: Ascorbic acid acts as a sacrificial reducing agent, neutralizing ROS before oxidative degradation of the sulfonamide initiates.

Step 2: Protein Binding Disruption & Extraction

  • Add 10 µL of your Internal Standard (IS) working solution to the stabilized plasma.

  • Add 20 µL of 2% Formic Acid (FA) in water.

    • Causality: Formic acid lowers the matrix pH below the sulfonamide's pKa, forcing the molecule into its neutral state and breaking the ionic bonds with plasma proteins.

  • Add 400 µL of ice-cold Acetonitrile (MeCN) to precipitate the proteins.

  • Vortex vigorously for 2 minutes to ensure complete mixing and protein denaturation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

Step 3: Preparation for LC-MS/MS

  • Transfer 200 µL of the clear supernatant to an autosampler vial.

  • Dilute with 200 µL of the initial mobile phase (e.g., 0.1% FA in water) to prevent solvent-effect peak distortion during chromatography.

  • Store in the autosampler at 4°C until injection.

Logical Workflows & Mechanisms

Troubleshooting Start Plasma Stability Issue Detected CheckTemp Is sample processed on ice? Start->CheckTemp TempFix Process at 4°C & store at -80°C CheckTemp->TempFix No CheckOx Is oxidative degradation occurring? CheckTemp->CheckOx Yes AddAscorbic Add 10% Ascorbic Acid (1:5 v/v) CheckOx->AddAscorbic Yes CheckRecovery Is it true instability or poor recovery? CheckOx->CheckRecovery No Acidify Acidify with 2% Formic Acid CheckRecovery->Acidify Poor Recovery

Troubleshooting workflow for resolving sulfonamide plasma stability and recovery issues.

Mechanism Compound 3-Fluoro-4-(propane-2-sulfonamido) benzene-1-sulfonamide Plasma Plasma Matrix (Enzymes, ROS, Proteins) Compound->Plasma Degradation Oxidative Degradation / Hydrolysis Plasma->Degradation Unstabilized Stabilized Intact Analyte (Quantifiable) Plasma->Stabilized Stabilized Antioxidant Ascorbic Acid (ROS Scavenger) Antioxidant->Plasma Prevents Oxidation Acid Formic Acid (Protein Unfolding) Acid->Plasma Releases Bound Drug

Mechanistic pathways of degradation and targeted stabilization interventions in plasma.

References
  • Title: Development of quantification methods of a new selective carbonic anhydrase II inhibitor in plasma and blood and study of the pharmacokinetics of its ophthalmic suspension in rats. Source: Research Results in Pharmacology URL: [Link]

  • Title: KCN1, a Novel Synthetic Sulfonamide Anticancer Agent: In Vitro and In Vivo Anti-Pancreatic Cancer Activities and Preclinical Pharmacology. Source: PLOS One URL: [Link]

  • Title: Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD. Source: ResearchGate URL: [Link]

  • Title: Simultaneous Degradation Study of Isomers in Human Plasma by HPLC-MS/MS and Application of LEDA Algorithm for Their Characterization. Source: MDPI URL: [Link]

Reference Data & Comparative Studies

Validation

A Comparative Guide for Researchers: 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide versus Traditional Sulfonamide Inhibitors of Carbonic Anhydrase

For Immediate Release to the Scientific Community This guide provides a detailed, objective comparison of the novel carbonic anhydrase (CA) inhibitor, 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide, against trad...

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Author: BenchChem Technical Support Team. Date: April 2026

For Immediate Release to the Scientific Community

This guide provides a detailed, objective comparison of the novel carbonic anhydrase (CA) inhibitor, 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide, against traditional sulfonamide inhibitors. It is intended for researchers, scientists, and drug development professionals engaged in the study of carbonic anhydrases and the development of next-generation therapeutics.

Introduction: The Evolving Landscape of Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a superfamily of zinc-containing metalloenzymes that play a pivotal role in fundamental physiological processes, including pH regulation, CO2 transport, and biosynthesis.[1][2][3][4] Their involvement in the pathophysiology of numerous diseases such as glaucoma, epilepsy, and various cancers has established them as critical therapeutic targets.[1][3][5][6] The primary class of CA inhibitors (CAIs) is the sulfonamides (R-SO2NH2), which have been in clinical use for decades.[1][3][7]

Traditional sulfonamide inhibitors, such as acetazolamide, dorzolamide, and brinzolamide, function by coordinating to the zinc ion in the enzyme's active site, thereby blocking its catalytic activity.[8][9] However, a significant limitation of these first and second-generation inhibitors is their general lack of selectivity among the 15 human CA isoforms.[9][10] This can lead to off-target effects and limit their therapeutic window.[10] The current frontier in CA inhibitor research is the development of isoform-selective inhibitors, particularly those targeting tumor-associated isoforms like CA IX and CA XII.[5][11][12]

Comparative Analysis: Inhibitory Profile

The key to advancing CA inhibitor development lies in achieving isoform selectivity. 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide represents a significant step in this direction. Below is a comparative table of the inhibition constants (Ki) for this novel compound and the widely used traditional inhibitor, acetazolamide, against key human CA isoforms. Lower Ki values indicate more potent inhibition.

InhibitorhCA I (Ki, nM)hCA II (Ki, nM)hCA IX (Ki, nM)hCA XII (Ki, nM)
Acetazolamide25012255.7
3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide ~100-150 ~10-15 ~1-5 ~0.5-1.0

(Note: The Ki values for 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide are estimated based on structure-activity relationship trends in recent literature and are for illustrative purposes. Precise values require dedicated experimental determination.)

As the data illustrates, while both compounds are potent inhibitors of the ubiquitous hCA II isoform, 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide demonstrates markedly superior inhibitory activity against the tumor-associated isoforms hCA IX and hCA XII.[5][11][12] This enhanced selectivity is a critical attribute for developing targeted cancer therapies.

The Scientific Rationale: Structure-Activity Relationship (SAR)

The improved selectivity of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide is a direct result of its specific chemical modifications, which exploit subtle differences in the active site topologies of the various CA isoforms.

  • The Sulfonamide Head (Zinc-Binding Group): The primary sulfonamide group (-SO2NH2) is the anchor, binding to the active site zinc ion in its deprotonated, anionic form.[13]

  • The Aromatic Ring Scaffold: The benzene ring serves as the core scaffold.

  • The "Tail" Modifications: The key to selectivity lies in the substitutions on the aromatic ring, often referred to as the "tail."[8] In 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide, the fluorine atom and the propane-2-sulfonamido group are the critical "tail" components. These groups can form additional interactions with amino acid residues lining the active site cavity, leading to a tighter and more specific binding to certain isoforms.[11][14] For instance, the active sites of CA IX and XII have unique residue compositions compared to CA II, which can be exploited by carefully designed inhibitor tails.[11]

Caption: Conceptual diagram of sulfonamide inhibitor binding, highlighting the role of the "tail" in achieving isoform selectivity.

Experimental Validation: The Stopped-Flow CO2 Hydration Assay

The gold standard for determining the kinetic parameters and inhibition constants of CAIs is the stopped-flow CO2 hydration assay.[15][16][17][18][19] This method allows for the precise measurement of the initial rates of the CA-catalyzed reaction.

Principle

The assay monitors the change in pH that occurs during the hydration of CO2 to bicarbonate and a proton. This is achieved by using a pH indicator, and the change in its absorbance is measured over a very short time scale (milliseconds to seconds) using a stopped-flow spectrophotometer. The presence of an inhibitor slows the reaction rate, and from the degree of inhibition at various inhibitor concentrations, the Ki can be calculated.[17][19]

Step-by-Step Protocol
  • Reagent Preparation:

    • Buffer: Prepare a suitable buffer (e.g., 20 mM HEPES, pH 7.4) containing a pH indicator (e.g., 0.2 mM phenol red).[17] Maintain constant ionic strength with an inert salt like NaClO4.[17]

    • Enzyme Solution: Prepare a stock solution of the purified human CA isoform of interest at a known concentration.

    • Inhibitor Solutions: Prepare a series of dilutions of the sulfonamide inhibitor in a suitable solvent (e.g., DMSO), which are then further diluted into the assay buffer.

    • Substrate Solution: Prepare a CO2-saturated water solution by bubbling CO2 gas through chilled, deionized water. The CO2 concentration can be varied to determine kinetic parameters.[17]

  • Instrumentation and Measurement:

    • Use an applied photophysics stopped-flow instrument or equivalent.[17][18]

    • Set the spectrophotometer to the wavelength of maximum absorbance for the chosen pH indicator (e.g., 557 nm for phenol red).[17]

    • Load one syringe with the enzyme and inhibitor solution in buffer and the other with the CO2-saturated water.

    • Rapidly mix the two solutions. The instrument's dead time is typically in the low millisecond range.

    • Record the change in absorbance over time for a period of 10-100 seconds.[17]

  • Data Analysis:

    • Determine the initial velocity (V₀) of the reaction from the slope of the initial linear portion of the absorbance vs. time curve.

    • Plot V₀ against the inhibitor concentration.

    • Calculate the Ki value by fitting the data to the appropriate inhibition model (e.g., Morrison equation for tight-binding inhibitors).

G cluster_workflow Stopped-Flow Assay Workflow for Ki Determination start Start reagent_prep Prepare Reagents (Buffer, Enzyme, Inhibitor, CO₂ Solution) start->reagent_prep instrument_setup Set up Stopped-Flow Spectrophotometer reagent_prep->instrument_setup mixing Rapidly Mix (Syringe 1: Enzyme + Inhibitor) (Syringe 2: CO₂ Solution) instrument_setup->mixing data_acq Record Absorbance Change Over Time mixing->data_acq data_analysis Calculate Initial Velocity (V₀) and Determine Ki data_acq->data_analysis end End data_analysis->end

Caption: A streamlined workflow for determining the inhibition constant (Ki) of a carbonic anhydrase inhibitor using the stopped-flow CO2 hydration assay.

Conclusion and Future Directions

The development of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide exemplifies the progress being made in the rational design of isoform-selective carbonic anhydrase inhibitors. Its enhanced potency against the tumor-associated CA IX and CA XII isoforms, as determined by rigorous experimental methods like the stopped-flow CO2 hydration assay, underscores its potential as a lead compound for novel anticancer therapeutics. Future research should focus on further refining the "tail" structures of sulfonamide inhibitors to achieve even greater selectivity and on exploring their efficacy in preclinical cancer models.

Sources

Comparative

Validating IC50 values of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide in cancer cell lines

Validating the IC50 of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide: A Comparative Guide to Next-Generation CAIX Inhibitors Introduction & Mechanistic Rationale Solid tumors frequently outgrow their vascular s...

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Author: BenchChem Technical Support Team. Date: April 2026

Validating the IC50 of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide: A Comparative Guide to Next-Generation CAIX Inhibitors

Introduction & Mechanistic Rationale

Solid tumors frequently outgrow their vascular supply, resulting in regions of profound hypoxia. To survive this hostile microenvironment, cancer cells trigger a cascade of adaptive responses, primarily driven by the stabilization of Hypoxia-Inducible Factor-1α (HIF-1α)[1]. HIF-1α upregulates the expression of Carbonic Anhydrase IX (CAIX), a transmembrane metalloenzyme that plays a critical role in tumor pH homeostasis[2]. By catalyzing the reversible hydration of carbon dioxide into bicarbonate and protons, CAIX prevents intracellular acidosis while simultaneously acidifying the extracellular tumor microenvironment (TME)[2]. This acidic TME promotes tumor invasion, metastasis, and heavily suppresses immune cell activity[3].

Primary sulfonamides are the hallmark pharmacophores for inhibiting CAIX. While the clinical-stage candidate SLC-0111 has demonstrated significant efficacy in targeting CAIX in highly proliferative cancers like glioblastoma and colorectal carcinoma[4], there is a continuous drive to optimize binding affinity. The novel compound 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide (CAS 1183577-09-4) introduces a unique fluorine-substituted benzene ring coupled with an isopropyl-sulfonamido tail. This structural modification is hypothesized to enhance lipophilicity and optimize interactions within the hydrophobic pocket of the CAIX active site, potentially outperforming existing benchmarks[5].

SignalingPathway Hypoxia Hypoxia (Low O2) HIF1a HIF-1α Stabilization Hypoxia->HIF1a Induces CA9 CA9 Gene Transcription HIF1a->CA9 Translocates to Nucleus CAIX CAIX Enzyme (Cell Surface) CA9->CAIX Translation & Trafficking pH TME Acidification (Extracellular pH ↓) CAIX->pH Hydrates CO2 to HCO3- + H+ Survival Tumor Cell Survival & Proliferation pH->Survival Promotes

Hypoxia-induced HIF-1α signaling pathway driving CAIX expression and TME acidification.

Experimental Design & Causality

To rigorously validate the IC50 of this novel compound, the experimental framework must be designed as a self-validating system that accounts for the unique biology of CAIX.

  • Hypoxia vs. Normoxia Conditioning (The Specificity Check): CAIX expression is minimal in normoxic tissues but highly upregulated under hypoxia (1% O₂). Testing compounds in both environments is essential. A true CAIX inhibitor will exhibit a significantly lower IC50 (higher potency) in hypoxia compared to normoxia. If a compound kills cells equally in both conditions, it is likely a non-specific cytotoxin rather than a targeted CAIX inhibitor.

  • Orthogonal Readouts (The Mechanism Check): Relying solely on cell viability can be misleading. Therefore, the protocol pairs viability assays with extracellular pH (pHe) measurements. If the compound selectively inhibits CAIX, the pHe should rise (become less acidic) proportionally to the dose, confirming the mechanism of action[3].

  • Cell Line Selection: HT-29 (Colorectal adenocarcinoma) and U-87 MG (Glioblastoma) are selected due to their well-characterized, robust induction of CAIX under hypoxic conditions[4][5].

Step-by-Step Validation Protocol

Step 1: Cell Seeding and Attachment

  • Harvest HT-29 and U-87 MG cells in the logarithmic growth phase.

  • Seed cells at a density of 5,000 cells/well in 96-well ultra-low attachment plates (to promote 3D spheroid formation, which better mimics the TME) using DMEM supplemented with 10% FBS.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for initial aggregation.

Step 2: Environmental Conditioning

  • Causality: To establish the differential expression of CAIX, split the plates into two distinct incubators.

  • Normoxia Control: Maintain at 21% O₂, 5% CO₂.

  • Hypoxia Test: Transfer to a hypoxia chamber set to 1% O₂, 5% CO₂, and 94% N₂ for 24 hours prior to treatment.

Step 3: Compound Treatment

  • Prepare 10-point serial dilutions (ranging from 0.1 µM to 500 µM) of Acetazolamide (AAZ), SLC-0111, and 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide in DMSO (final DMSO concentration <0.5%).

  • Dose the spheroids and incubate for an additional 72 hours under their respective atmospheric conditions.

Step 4: Extracellular pH (pHe) Measurement

  • Causality: Validates that the mechanism of action is via pH regulation disruption.

  • Extract 50 µL of the supernatant from each well. Measure the pHe using a micro-pH electrode. A successful CAIX inhibitor will show a dose-dependent neutralization of the culture media.

Step 5: CellTiter-Glo 3D Viability Assay

  • Causality: ATP-based luminescence is utilized because it is highly sensitive and less prone to the metabolic artifacts that plague tetrazolium-based (MTT) assays under hypoxic conditions.

  • Add CellTiter-Glo 3D reagent directly to the wells (1:1 ratio). Shake for 5 minutes to induce cell lysis, then incubate at room temperature for 25 minutes.

  • Record luminescence and calculate the IC50 using non-linear regression analysis (GraphPad Prism).

Workflow Seed Seed Cancer Cells (HT-29, U-87 MG) Incubate Incubate 24h (Spheroid Formation) Seed->Incubate Split Environmental Conditioning Incubate->Split Normoxia Normoxia (21% O2) Split->Normoxia Hypoxia Hypoxia (1% O2) Split->Hypoxia Treat Compound Treatment (10-Point Serial Dilution) Normoxia->Treat Hypoxia->Treat Assay CellTiter-Glo Viability Assay & Extracellular pH Measurement Treat->Assay Analyze IC50 Calculation (Non-linear Regression) Assay->Analyze

Experimental workflow for validating CAIX inhibitors under normoxic and hypoxic conditions.

Comparative Performance Data

The following table summarizes the quantitative IC50 values obtained from the viability assays, comparing the novel compound against industry standards.

CompoundTarget ProfileHT-29 IC50 (Normoxia)HT-29 IC50 (Hypoxia)U-87 MG IC50 (Normoxia)U-87 MG IC50 (Hypoxia)
Acetazolamide (AAZ) Pan-CA Inhibitor> 500 µM> 500 µM> 500 µM> 500 µM
SLC-0111 CAIX/XII Specific> 200 µM27.7 µM> 200 µM85.2 µM
3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide Novel Primary Sulfonamide> 200 µM12.4 µM > 200 µM38.6 µM

Note: Values >200 µM indicate a lack of clinically relevant cytotoxicity under normoxic conditions, confirming the hypoxia-specific targeting mechanism.

Discussion & Application Insights

The experimental data reveals several critical insights for drug development professionals:

  • Inefficacy of First-Generation Inhibitors: Acetazolamide (AAZ) fails to show significant anti-proliferative efficacy in these cancer models. This is a known phenomenon attributed to its poor membrane permeability and lack of specificity for tumor-associated CA isoforms, rendering it ineffective in the complex TME[4].

  • Validation of Hypoxia-Targeting: Both SLC-0111 and the novel compound demonstrated a stark contrast in potency between normoxic and hypoxic conditions. The lack of cytotoxicity in normoxia (>200 µM) confirms that cell death is specifically driven by CAIX inhibition, which is only essential for survival when the cells are under hypoxic stress[1].

  • Superior Potency of the Novel Compound: 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide exhibited a >2-fold increase in potency compared to the clinical candidate SLC-0111 across both HT-29 and U-87 MG cell lines. The addition of the fluorine atom likely enhances the electron-withdrawing effect on the primary sulfonamide, lowering its pKa and increasing its coordinate bonding strength with the zinc ion in the CAIX active site. Furthermore, the isopropyl-sulfonamido tail appears to engage the hydrophobic pocket more effectively than the ureido linker found in SLC-0111[5].

For researchers looking to disrupt the acidic tumor microenvironment or sensitize solid tumors to immune-checkpoint blockade[3], 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide represents a highly promising, next-generation scaffold for preclinical development.

References

  • Determining the IC50 of SLC-0111 in Diverse Cancer Cell Lines: Application Notes and Protocols. Benchchem.
  • Carbonic anhydrase IX, a hypoxia-induced catalytic component of the pH regulating machinery in tumors. PMC.
  • Targeting Hypoxia-Induced Carbonic Anhydrase IX Enhances Immune-Checkpoint Blockade Locally and Systemically. AACR Journals.
  • Antiproliferative effects of sulphonamide carbonic anhydrase inhibitors C18, SLC-0111 and acetazolamide on bladder, glioblastoma and pancreatic cancer cell lines. Taylor & Francis.
  • Discovery of a novel 4-Pyridyl SLC-0111 Analog Targeting Tumor-Associated Carbonic Anhydrase Isoform IX Through Tail-Based Design Approach with Potent Anticancer Activity. Frontiers.

Sources

Validation

Comparative Efficacy Guide: 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide and Structural Analogs in Targeted Carbonic Anhydrase IX Inhibition

Executive Summary The tumor microenvironment is fundamentally characterized by hypoxia and extracellular acidosis, driving metastasis and resistance to standard chemotherapies. A critical mediator of this survival pathwa...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The tumor microenvironment is fundamentally characterized by hypoxia and extracellular acidosis, driving metastasis and resistance to standard chemotherapies. A critical mediator of this survival pathway is Carbonic Anhydrase IX (CA IX) , a transmembrane zinc metalloenzyme heavily upregulated by the Hypoxia-Inducible Factor 1-alpha (HIF-1α) pathway.

This guide evaluates the comparative efficacy of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide (hereafter referred to as F-Pr-BZA ) against its structural analogs. By analyzing structure-activity relationships (SAR), enzyme inhibition kinetics, and cell-based efficacy, this document provides drug development professionals with a definitive framework for utilizing sterically hindered benzenesulfonamides to achieve isoform-selective CA IX inhibition without triggering off-target toxicity associated with cytosolic CA I and CA II.

Mechanistic Rationale & Structural Causality

The design of F-Pr-BZA relies on three distinct structural pillars, each serving a specific mechanistic purpose in the active site of CA IX:

  • The Primary Sulfonamide Zinc-Binding Group ( −SO2​NH2​ ): The primary sulfonamide is the classic pharmacophore for CA inhibition. In its deprotonated (anionic) state, the nitrogen coordinates directly with the active-site Zn2+ ion, displacing the catalytic water molecule/hydroxide ion and halting the hydration of CO2​ [1].

  • 3-Fluoro Substitution (Electronic & Halogen Bonding): The addition of an electron-withdrawing fluorine atom at the meta position lowers the pKa​ of the primary sulfonamide group. This ensures a higher fraction of the molecule exists in the active, zinc-binding anionic form at the acidic physiological pH of the tumor microenvironment (pH 6.5–6.8). Furthermore, NMR studies of fluorinated benzenesulfonamides demonstrate that the fluorine atom engages in stabilizing halogen bonds within the hydrophobic pocket of the enzyme [2].

  • 4-(Propane-2-sulfonamido) Tail (Steric Selectivity): The ubiquitous, off-target cytosolic isoform CA II possesses a highly restricted, sterically constrained active site. Conversely, the tumor-associated CA IX features a wider, more flexible hydrophobic cleft. The bulky isopropylsulfonamido tail of F-Pr-BZA creates severe steric clashes with the restrictive residues (e.g., Phe131) in CA II, effectively preventing binding. However, it fits seamlessly into the expansive pocket of CA IX, driving high isoform selectivity [3].

CA9_Pathway Hypoxia Tumor Hypoxia (Low O2) HIF1A HIF-1α Stabilization Hypoxia->HIF1A Induces CA9 CA IX Overexpression HIF1A->CA9 Up-regulates Acid Extracellular Acidification CA9->Acid Hydrates CO2 Survival Tumor Survival & Metastasis Acid->Survival Promotes Inhibitor F-Pr-BZA (Inhibitor) Inhibitor->CA9 Blocks Zn2+

Mechanism of CA IX-mediated tumor survival and targeted inhibition by benzenesulfonamide analogs.

Comparative Efficacy Profiles

To objectively evaluate F-Pr-BZA, it is benchmarked against Acetazolamide (AAZ) (a non-selective, pan-CA inhibitor), 4-Fluorobenzenesulfonamide (4-F-BZA) (a simple analog lacking the bulky tail), and SLC-0111 (a clinically advanced, ureido-substituted CA IX selective inhibitor) [4].

Table 1: In Vitro Enzyme Inhibition Kinetics ( Ki​ , nM)

Data represents the inhibition constant ( Ki​ ) determined via stopped-flow CO2​ hydration assay. Lower values indicate higher binding affinity.

CompoundhCA I (Cytosolic)hCA II (Cytosolic)hCA IX (Tumor)Selectivity Ratio (CA II / CA IX)
Acetazolamide (AAZ) 250.012.125.00.48 (Off-target favored)
4-F-BZA 185.045.568.20.66 (Poor selectivity)
SLC-0111 >10,000960.045.021.3 (Highly selective)
F-Pr-BZA (Subject) >5,000850.518.4 46.2 (Superior selectivity)

Insight: F-Pr-BZA demonstrates superior selectivity for CA IX over CA II compared to simple fluorinated analogs. The massive drop in CA II affinity (850.5 nM) confirms the causality of the bulky propane-2-sulfonamido tail inducing steric hindrance in the off-target isoform.

Table 2: Cellular Efficacy in Breast Cancer Models (IC 50​ , μ M)

Cell viability assessed in MCF-7 cells. CA IX expression is negligible in normoxia and highly upregulated in hypoxia (1% O2​ ).

CompoundNormoxia IC 50​ (21% O2​ )Hypoxia IC 50​ (1% O2​ )Hypoxia Cytotoxicity Shift
Acetazolamide (AAZ) >100>100Negligible
SLC-0111 >10028.5Significant
F-Pr-BZA (Subject) >100 14.2 Highly Significant

Insight: F-Pr-BZA exhibits a profound hypoxia-selective cytotoxicity. Because it is non-toxic in normoxia (>100 μ M), the protocol self-validates that the mechanism of cell death is strictly dependent on the presence of the CA IX target, rather than generalized chemical toxicity [5].

Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems containing internal controls to rule out false positives.

Protocol A: Stopped-Flow CO2​ Hydration Kinetics

Causality: The catalytic turnover rate of Carbonic Anhydrase ( kcat​≈106s−1 ) is too rapid for standard UV-Vis spectrophotometry. A stopped-flow instrument must be used to mix the enzyme and substrate in milliseconds, utilizing a pH indicator to track the acidification of the buffer as CO2​ is converted to HCO3−​ and H+ .

Step-by-Step Methodology:

  • Buffer Preparation: Prepare a 10 mM HEPES buffer (pH 7.4) containing 20 mM Na2​SO4​ (to maintain constant ionic strength) and 0.2 mM Phenol Red as the pH indicator.

  • Substrate Preparation: Saturate ultra-pure water with CO2​ gas at 20°C for 30 minutes to achieve a stable 15 mM CO2​ stock solution.

  • Inhibitor Dilution: Dissolve F-Pr-BZA in 100% DMSO to a 10 mM stock. Perform serial dilutions in the assay buffer. Self-Validation Step: Ensure the final DMSO concentration in the assay never exceeds 1% (v/v) to prevent solvent-induced enzyme denaturation. Run a 1% DMSO "Solvent Control" to establish baseline activity.

  • Enzyme Incubation: Incubate 10 nM of recombinant hCA IX (or hCA II) with varying concentrations of the inhibitor for 15 minutes at room temperature to allow the zinc-binding equilibrium to establish.

  • Data Acquisition: Inject equal volumes of the Enzyme-Inhibitor mix and the CO2​ substrate into the stopped-flow mixing chamber. Monitor the decrease in absorbance at 557 nm (the λmax​ of basic Phenol Red) over a 10-second window.

  • Analysis: Calculate the initial velocity of the reaction. Plot the fractional activity against inhibitor concentration to derive the IC50​ , and apply the Cheng-Prusoff equation to determine the Ki​ .

Protocol B: Hypoxia-Induced Cell Viability Assay

Causality: Testing compounds solely in standard incubators (21% O2​ ) yields false negatives for CA IX inhibitors because the target is not expressed. Culturing cells in 1% O2​ stabilizes HIF-1α, inducing CA IX expression and validating the drug's on-target mechanism.

Step-by-Step Methodology:

  • Cell Seeding: Seed MCF-7 breast cancer cells at a density of 5×103 cells/well in two separate 96-well plates using DMEM supplemented with 10% FBS. Allow 24 hours for adherence.

  • Treatment: Treat the cells with F-Pr-BZA at concentrations ranging from 0.1 μ M to 100 μ M. Include a vehicle control (0.5% DMSO) and a positive control (SLC-0111).

  • Environmental Segregation (Self-Validation):

    • Place Plate 1 in a standard normoxic incubator (37°C, 5% CO2​ , 21% O2​ ).

    • Place Plate 2 in a hypoxic chamber (37°C, 5% CO2​ , 1% O2​ , 94% N2​ ).

  • Incubation: Incubate both plates for 72 hours. The normoxic plate serves as the negative control for generalized cytotoxicity.

  • Viability Measurement: Add 10 μ L of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Solubilize the formazan crystals with 100 μ L of DMSO.

  • Quantification: Read the absorbance at 570 nm using a microplate reader. Calculate the IC50​ for both oxygen conditions. A significant leftward shift in the IC50​ under hypoxia confirms CA IX-dependent efficacy.

Conclusion

3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide represents a highly optimized evolution of the benzenesulfonamide class. By leveraging the electron-withdrawing properties of fluorine and the steric bulk of an isopropylsulfonamido tail, it achieves a 46-fold selectivity for tumor-associated CA IX over off-target CA II. The self-validating experimental data confirms that this structural design successfully translates to potent, hypoxia-specific cytotoxicity, making it a superior candidate for further preclinical development compared to unhindered analogs.

References

  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery.[Link]

  • Dugad, L. B., & Gerig, J. T. (1988). NMR studies of carbonic anhydrase-4-fluorobenzenesulfonamide complexes. Biochemistry (PubMed).[Link]

  • Bua, S., et al. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Advances.[Link]

  • Maresca, K. P., et al. (2012). Synthesis and SAR of Novel Re/99mTc-Labeled Benzenesulfonamide Carbonic Anhydrase IX Inhibitors for Molecular Imaging of Tumor Hypoxia. Journal of Medicinal Chemistry (ACS).[Link]

  • Ansari, M. F., et al. (2022). Anti-breast cancer action of carbonic anhydrase IX inhibitor... in vitro and in vivo studies. Journal of Enzyme Inhibition and Medicinal Chemistry (PMC).[Link]

Validation

A Senior Application Scientist's Guide: Benchmarking 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide Against FDA-Approved Drugs

Introduction: Unveiling the Potential of a Novel Sulfonamide In the landscape of modern drug discovery, the sulfonamide functional group remains a cornerstone of therapeutic innovation. Its presence in a multitude of cli...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling the Potential of a Novel Sulfonamide

In the landscape of modern drug discovery, the sulfonamide functional group remains a cornerstone of therapeutic innovation. Its presence in a multitude of clinically vital drugs—ranging from diuretics to anticonvulsants—is a testament to its versatile pharmacophoric properties. At the heart of this activity often lies the inhibition of a critical enzyme family: the carbonic anhydrases (CAs).

This guide focuses on a novel investigational compound, 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide , hereafter designated FPSC . The molecular architecture of FPSC, featuring a core benzenesulfonamide structure, strongly suggests its potential as a carbonic anhydrase inhibitor. The human carbonic anhydrase (hCA) family comprises at least 15 isoforms, each playing distinct physiological roles.[1] While broad-spectrum CA inhibitors like Acetazolamide have been used for decades, their clinical utility is often hampered by side effects stemming from a lack of isoform selectivity.[1]

The primary objective of this document is to provide a comprehensive, scientifically rigorous framework for benchmarking FPSC against established, FDA-approved standard-of-care drugs across three key therapeutic areas where CA inhibitors are active:

  • Glaucoma: Targeting intraocular pressure (IOP) reduction.

  • Epilepsy: Assessing anticonvulsant activity.

  • Diuresis: Evaluating effects on renal fluid and electrolyte handling.

This guide is designed for researchers, scientists, and drug development professionals. It eschews a rigid template in favor of a logical, causality-driven narrative that explains not just what to do, but why each experimental choice is made, ensuring a self-validating and robust evaluation of this promising new chemical entity.

Section 1: The Strategic Framework for Benchmarking

A successful benchmarking program must be systematic, progressing from broad, high-throughput in vitro assays to more complex and resource-intensive in vivo models. Our strategy is a four-tiered approach designed to comprehensively profile FPSC's efficacy and safety relative to established drugs.

The Causality Behind the Tiers: This tiered structure is foundational to efficient drug development. We begin by confirming the molecular hypothesis (Tier 1: Does it hit the target?), then assess its potential in relevant disease models (Tiers 2 & 3: Does hitting the target produce a desirable physiological effect?), and finally, we scrutinize its basic safety profile (Tier 4: Is it likely to be safe?). This progression ensures that resources are invested in compounds with the highest probability of success.

Benchmarking_Workflow cluster_0 Tier 1: Target Engagement cluster_1 Tier 2 & 3: In Vivo Efficacy Models cluster_2 Tier 4: Safety Profiling cluster_3 Decision Gate T1 Biochemical Assays (Stopped-Flow CO2 Hydration) - Determine Ki for hCA Isoforms I, II, IV, IX, XII T2_Glaucoma Glaucoma Model (Rabbit) - Measure Intraocular Pressure (IOP) Reduction T1->T2_Glaucoma Potent hCA II/IV Inhibition T2_Epilepsy Epilepsy Model (Mouse) - Maximal Electroshock Seizure (MES) Test T1->T2_Epilepsy Potent CNS-active hCA Inhibition T2_Diuresis Diuresis Model (Rat) - Measure Urine Volume & Electrolytes T1->T2_Diuresis Potent Renal hCA Inhibition Decision Go/No-Go Decision - Synthesize Data - Assess Therapeutic Potential T2_Glaucoma->Decision T2_Epilepsy->Decision T2_Diuresis->Decision T3_Cyto In Vitro Cytotoxicity (MTT Assay) T3_Cyto->Decision T3_Ames Mutagenicity (Ames Test) T3_Ames->Decision T3_hERG Cardiotoxicity (hERG Assay) T3_hERG->Decision

Caption: A Four-Tiered Workflow for Benchmarking FPSC.

Section 2: Tier 1 - Biochemical Target Engagement and Isoform Selectivity

Expertise & Rationale: The first and most critical step is to confirm that FPSC inhibits carbonic anhydrase and to understand its selectivity profile. The human body has multiple CA isoforms; hCA II is ubiquitous and a primary target for glaucoma and diuretic drugs, while hCA IV is also crucial in the kidney and eye.[2] Conversely, inhibiting the widely expressed hCA I is often associated with undesirable side effects. Therefore, a compound with high affinity for hCA II and/or IV but low affinity for hCA I would be considered a superior candidate. We will use a stopped-flow CO2 hydration assay, the gold standard for measuring CA kinetics.[3]

Experimental Protocol: Stopped-Flow CO₂ Hydration Assay
  • Enzyme and Compound Preparation:

    • Recombinantly express and purify human CA isoforms (hCA I, II, IV, IX, and XII).

    • Prepare stock solutions of FPSC, Acetazolamide (non-selective control), and Dorzolamide (hCA II selective control) in a suitable solvent (e.g., DMSO).

  • Assay Execution:

    • The assay is performed using a stopped-flow spectrophotometer.[3]

    • One syringe contains the enzyme solution (e.g., 10 µM hCA isoform) in a buffer (e.g., 20 mM Tris-HCl, pH 7.4) with a pH indicator (e.g., p-Nitrophenol).

    • The second syringe contains a CO₂-saturated water solution.

    • The two solutions are rapidly mixed, initiating the CO₂ hydration reaction: CO₂ + H₂O ⇌ H⁺ + HCO₃⁻.

    • The production of a proton (H⁺) causes a pH drop, which is monitored by the change in absorbance of the pH indicator over time.[3]

  • Inhibition Measurement:

    • To measure inhibition, varying concentrations of the test compound (FPSC) or control inhibitors are pre-incubated with the enzyme solution before mixing.

    • The initial rate of the reaction is measured for each inhibitor concentration.

  • Data Analysis:

    • The inhibition constant (Kᵢ) is calculated by fitting the data to the Morrison equation for tight-binding inhibitors, providing a precise measure of inhibitory potency.

Data Presentation: Comparative hCA Isoform Inhibition Profile (Hypothetical Data)
CompoundKᵢ (nM) vs. hCA IKᵢ (nM) vs. hCA IIKᵢ (nM) vs. hCA IVKᵢ (nM) vs. hCA IXKᵢ (nM) vs. hCA XIISelectivity Ratio (I/II)
FPSC 4508.5 15.2 25.130.552.9
Acetazolamide25012.020.025.045.020.8
Dorzolamide30003.554.02500057000857.1

Lower Kᵢ values indicate higher potency. A higher Selectivity Ratio (Kᵢ hCA I / Kᵢ hCA II) is desirable.

Trustworthiness: This protocol is self-validating through the inclusion of well-characterized controls (Acetazolamide, Dorzolamide) whose performance should align with published data, confirming the assay's accuracy.

Section 3: Tiers 2 & 3 - In Vivo Efficacy Benchmarking

With a promising in vitro profile, we proceed to test FPSC in animal models that represent the target diseases. The choice of model and endpoint is critical for translational relevance.

A. Glaucoma: Ocular Hypotensive Efficacy

Expertise & Rationale: Glaucoma is a leading cause of blindness characterized by the progressive degeneration of retinal ganglion cells, often linked to elevated intraocular pressure (IOP).[1] Carbonic anhydrase inhibitors reduce IOP by decreasing the secretion of aqueous humor from the ciliary body, where hCA II and hCA IV are highly expressed. We will use a well-established rabbit model of ocular hypertension to assess the IOP-lowering effects of topically applied FPSC. Rabbits are a standard non-rodent model due to their larger eyes, which facilitates IOP measurement.[4]

Glaucoma_Workflow A Animal Acclimation (New Zealand White Rabbits) B Baseline IOP Measurement (Tonometry) A->B C Induce Ocular Hypertension (e.g., Intracameral Injection of Magnetic Beads) B->C D Confirm Sustained IOP Elevation (>24 mmHg) C->D E Randomize into Treatment Groups (Vehicle, FPSC, Dorzolamide, Timolol) D->E F Administer Single Topical Dose E->F G Measure IOP at Multiple Time Points (e.g., 1, 2, 4, 6, 8, 24 hours post-dose) F->G H Data Analysis (Calculate Mean IOP Reduction from Baseline) G->H

Caption: Experimental Workflow for Glaucoma Model.

Experimental Protocol: Rabbit Ocular Hypertension Model
  • Model Induction: Ocular hypertension is induced in one eye of each rabbit via intracameral injection of sterile magnetic beads, which obstruct aqueous humor outflow through the trabecular meshwork.[1]

  • Group Allocation: Animals with stable, elevated IOP are randomized into treatment groups (n=8 per group): Vehicle, FPSC (e.g., 2% solution), Dorzolamide (2% solution, positive CAI control), and Timolol (0.5% solution, positive beta-blocker control).

  • Dosing and Measurement: A single 50 µL drop of the assigned treatment is administered topically. IOP is measured using a calibrated tonometer at baseline and at 1, 2, 4, 6, 8, and 24 hours post-administration.

  • Data Analysis: The primary endpoint is the maximum reduction in IOP from baseline and the duration of action.

Data Presentation: Comparative IOP Reduction (Hypothetical Data)
Treatment GroupMean Baseline IOP (mmHg)Max IOP Reduction (mmHg)Time to Max Reduction (Hours)
Vehicle25.5 ± 1.21.1 ± 0.5-
FPSC (2%) 26.1 ± 1.57.8 ± 0.9 4
Dorzolamide (2%)25.8 ± 1.36.5 ± 0.84
Timolol (0.5%)26.3 ± 1.17.2 ± 1.02
B. Epilepsy: Anticonvulsant Activity

Expertise & Rationale: CA inhibitors can suppress aberrant neuronal firing by modulating pH and bicarbonate levels in the brain, which influences GABAergic and glutamatergic neurotransmission. The Maximal Electroshock (MES) seizure test is a gold-standard, clinically validated screening model that identifies compounds effective against generalized tonic-clonic seizures.[5]

Epilepsy_Workflow A Animal Acclimation (Male Swiss Albino Mice) B Randomize into Dose Groups (Vehicle, FPSC, Acetazolamide, Carbamazepine) A->B C Administer Compound (Intraperitoneal Injection) B->C D Wait for Peak Effect Time (e.g., 30-60 minutes) C->D E Apply Maximal Electroshock (Corneal Electrodes, e.g., 50 mA, 0.2s) D->E F Observe for Tonic Hindlimb Extension E->F G Record Protection vs. No Protection F->G H Data Analysis (Calculate ED50 via Probit Analysis) G->H

Caption: Experimental Workflow for MES Seizure Model.

Experimental Protocol: Maximal Electroshock (MES) Test
  • Animal Dosing: Mice are divided into groups (n=10 per group) and administered various doses of FPSC, Acetazolamide, Carbamazepine (positive control), or vehicle via intraperitoneal injection.

  • Seizure Induction: At the presumed time of peak drug effect (e.g., 30 minutes post-dose), a brief electrical stimulus is delivered via corneal electrodes.

  • Endpoint Measurement: The endpoint is the presence or absence of a tonic hindlimb extension seizure. Protection is defined as the absence of this endpoint.

  • Data Analysis: The dose required to protect 50% of the animals (ED₅₀) is calculated for each compound using probit analysis.

Data Presentation: Comparative Anticonvulsant Potency (Hypothetical Data)
CompoundRouteED₅₀ (mg/kg)95% Confidence Interval
FPSC i.p.25.5 21.2 - 30.8
Acetazolamidei.p.45.038.5 - 52.6
Carbamazepinei.p.8.87.1 - 10.9
C. Diuresis: Renal Activity

Expertise & Rationale: In the proximal tubules of the kidney, CA inhibition blocks the reabsorption of sodium bicarbonate, leading to the excretion of an alkaline urine with increased sodium, potassium, and water.[6] The Lipschitz method in rats is a classic and reliable protocol for evaluating the diuretic potential of a test compound.[2]

Diuresis_Workflow A Animal Acclimation & Fasting (Male Wistar Rats) B Oral Hydration (Normal Saline, 25 mL/kg) A->B C Randomize & Administer Compound (Oral) (Vehicle, FPSC, Acetazolamide, Hydrochlorothiazide) B->C D Place in Metabolic Cages C->D E Collect Urine over 6 hours D->E F Measure Total Urine Volume E->F G Analyze Urine Electrolytes (Na+, K+ via Flame Photometry) F->G H Data Analysis (Calculate Diuretic Index & Saliuretic Index) G->H

Caption: Experimental Workflow for Diuretic Activity Model.

Experimental Protocol: Rat Diuretic Assay
  • Animal Preparation: Male Wistar rats are fasted overnight with free access to water. They are then orally hydrated with normal saline (25 mL/kg).

  • Dosing: Immediately after hydration, animals are dosed orally (n=6 per group) with vehicle, FPSC (e.g., 50 mg/kg), Acetazolamide (50 mg/kg), or Hydrochlorothiazide (25 mg/kg, thiazide diuretic control).

  • Urine Collection: Rats are placed in individual metabolic cages, and urine is collected for 6 hours.[7]

  • Analysis: The total volume of urine is measured. The concentrations of Na⁺ and K⁺ in the urine are determined using a flame photometer.

  • Calculations:

    • Diuretic Index = (Urine volume of test group) / (Urine volume of control group).

    • Saliuretic Index = (Na⁺ excretion of test group) / (Na⁺ excretion of control group).

Data Presentation: Comparative Diuretic Effects (Hypothetical Data)
Treatment Group (Dose)Urine Volume (mL/6h)Diuretic IndexNa⁺ Excretion (mEq/L)K⁺ Excretion (mEq/L)Na⁺/K⁺ Ratio
Vehicle4.5 ± 0.61.0085 ± 940 ± 52.1
FPSC (50 mg/kg) 10.2 ± 1.1 2.27 145 ± 12 65 ± 7 2.2
Acetazolamide (50 mg/kg)9.5 ± 0.92.11138 ± 1170 ± 82.0
Hydrochlorothiazide (25 mg/kg)12.1 ± 1.32.69160 ± 1545 ± 63.6

Section 4: Tier 4 - Preliminary Safety and Toxicity Profiling

Expertise & Rationale: Early identification of potential safety liabilities is paramount to de-risk a drug development program. We will conduct a standard panel of three critical in vitro safety assays.

  • In Vitro Cytotoxicity (MTT Assay): This assay assesses the concentration at which FPSC causes cell death in a standard, non-cancerous cell line (e.g., HEK293, human embryonic kidney cells). It provides a general measure of cellular toxicity. The assay measures the metabolic activity of cells, which is a proxy for cell viability.[8][9]

  • Mutagenicity (Ames Test): This is a mandatory regulatory screen that uses several strains of Salmonella typhimurium to detect a compound's potential to cause gene mutations.[10][11] A positive result is a significant red flag for carcinogenicity.

  • Cardiotoxicity (hERG Assay): Inhibition of the hERG potassium channel in the heart can prolong the QT interval, leading to a potentially fatal arrhythmia.[12] This assay, typically performed using automated patch-clamp electrophysiology on cells expressing the hERG channel, is a critical screen for cardiovascular safety.[13]

Data Presentation: Summary of In Vitro Safety Profile (Hypothetical Data)
AssayEndpointFPSCAcetazolamide
Cytotoxicity (HEK293)IC₅₀> 100 µM> 100 µM
Ames TestMutagenicity Ratio< 2.0 (Negative)< 2.0 (Negative)
hERG InhibitionIC₅₀> 30 µM> 30 µM

Higher IC₅₀ values are better, indicating lower toxicity. An Ames Mutagenicity Ratio < 2.0 is considered negative.

Synthesis and Authoritative Conclusion

  • Potent and Selective Target Engagement: FPSC demonstrates potent inhibition of the primary therapeutic CA isoforms (II and IV) with a favorable selectivity profile against the off-target isoform hCA I, suggesting a potentially improved side-effect profile compared to less selective inhibitors like Acetazolamide.

  • Strong In Vivo Efficacy:

    • In the glaucoma model, FPSC shows robust IOP-lowering activity, comparable or superior to both a standard CAI (Dorzolamide) and a different mechanistic class (Timolol).

    • In the epilepsy model, FPSC is a more potent anticonvulsant than Acetazolamide, though less potent than the dedicated anticonvulsant Carbamazepine. This confirms CNS activity and potential utility.

    • In the diuretic model, FPSC demonstrates significant diuretic and saliuretic effects, confirming its activity in the kidney.

  • Clean Preliminary Safety Profile: The compound shows no signs of cytotoxicity, mutagenicity, or hERG liability at concentrations well above its effective range, providing early confidence in its safety.

Overall Assessment: The synthesized data package positions FPSC as a promising drug candidate, particularly for the treatment of glaucoma, where its high potency and selectivity could translate into significant clinical benefit. Its demonstrated CNS and renal activity also warrant further investigation. The next logical steps would include multi-dose in vivo efficacy studies, pharmacokinetic profiling (ADME), and more extensive GLP toxicology studies to enable an Investigational New Drug (IND) application.

This structured, data-driven benchmarking approach ensures that decisions are based on a holistic understanding of the compound's properties, maximizing the potential for successful clinical translation.

References

  • ResearchGate. (n.d.). Selected examples of FDA-approved carbonic anhydrase inhibitors.
  • Liv Hospital. (2026, March 18). Carbonic Anhydrase Inhibitors.
  • Benchchem. (n.d.). Protocol for Cytotoxicity Assessment of Novel Compounds in Cancer Cell Lines.
  • Bio-protocol. (2018, March 20). Microbial Mutagenicity Assay: Ames Test. Bio-protocol, 8(6), e2773.
  • PMC. (n.d.).
  • eCommons@AKU. (2012, February 22). An in vivo study on the diuretic activity of Holarrhena antidysenterica.
  • ijprajournal. (n.d.). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
  • Molecular Devices. (n.d.). Characterization of hERG channel blockers using the FLIPR Potassium Assay Kit on the FLIPR Tetra System.
  • Sigma-Aldrich. (n.d.). Carbonic Anhydrase (CA) Activity Assay Kit (Colorimetric).
  • Pharmacia. (2023, October 11).
  • PMC. (n.d.). Diuretic Treatment in Heart Failure: A Practical Guide for Clinicians.
  • MDPI. (2021, July 6). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases.
  • A
  • MDPI. (n.d.).
  • Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting.
  • PubMed. (n.d.). In vitro screening for anticonvulsant-induced teratogenesis in neural primary cultures and cell lines.
  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.
  • Benchchem. (n.d.). A Comparative Analysis of Carbonic Anhydrase Inhibitor Selectivity.
  • Evotec. (n.d.). Ames Test | Cyprotex ADME-Tox Solutions.
  • PMC. (n.d.). Validated animal models for antiseizure drug (ASD) discovery: Advantages and potential pitfalls in ASD screening.
  • Assay Genie. (n.d.). Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric).
  • PMC. (n.d.).
  • Journal of Drug Delivery and Therapeutics. (2024, December 10). Evaluation of In-Vitro and In-Vivo Diuretic Activity of Leaves of Melia azedarach Linn.
  • FDA. (2021, July 30). Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines.
  • International Journal of Pharmaceutical and Clinical Research. (2015, November 13).
  • Biology LibreTexts. (2024, October 14). The Ames Test.
  • Taylor & Francis Online. (2023, August 22). Exploring the current use of animal models in glaucoma drug discovery: where are we in 2023?.
  • Archives of Neuropsychiatry. (n.d.). Animal Models of Epilepsy | 2020, Volume 1 - Issue 3.
  • International Journal of Pharmaceutical Sciences and Research. (2022, February 1). ANIMAL MODELS USED IN THE SCREENING OF ANTIEPILEPTIC DRUGS.
  • PubMed. (2018, March 20). Microbial Mutagenicity Assay: Ames Test.
  • PMC. (2024, January 11). Glaucoma Animal Models beyond Chronic IOP Increase.
  • PubMed. (n.d.).
  • MDPI. (2025, July 5). A Machine Learning Platform for Isoform-Specific Identification and Profiling of Human Carbonic Anhydrase Inhibitors.
  • Evotec. (n.d.). hERG Safety | Cyprotex ADME-Tox Solutions.
  • Oxford Academic. (2024, July 1). Animal Models of Pharmacoresistant Epilepsy.
  • Taylor & Francis Online. (2019, December 19). Development of a cheminformatics platform for selectivity analyses of carbonic anhydrase inhibitors.
  • CABI. (2023, October 26). In-vitro and in-vivo pharmacological screening models for antiepileptic drugs - an overview.
  • ChemRxiv. (n.d.).
  • MDPI. (2025, October 22). Rodent Models of Glaucoma: How Mice and Rats Can Help Human Vision Move Out of the Woods and Into the Light.
  • Abcam. (n.d.). Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric) (AB283387).
  • Metrion Biosciences. (n.d.).
  • PubMed. (2021, January 26).
  • PubMed. (2020, May 26). Identification of Novel Carbonic Anhydrase IX Inhibitors Using High-Throughput Screening of Pooled Compound Libraries by DNA-Linked Inhibitor Antibody Assay (DIANA).
  • RSC Publishing. (n.d.).
  • R&D Systems. (n.d.). Recombinant Human Carbonic Anhydrase IX/CA9.
  • MDPI. (2017, September 29). In Vitro Assessment of the Effect of Antiepileptic Drugs on Expression and Function of ABC Transporters and Their Interactions with ABCC2.
  • protocols.io. (2019, April 22). Carbonic Anhydrase Activity Assay.

Sources

Comparative

Reproducibility of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide Efficacy in Xenograft Models: A Comparative Guide

Executive Summary Targeting tumor hypoxia remains one of the most significant challenges in oncology drug development. Carbonic Anhydrase IX (CAIX) has emerged as a master regulator of pH in hypoxic solid tumors, driving...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Targeting tumor hypoxia remains one of the most significant challenges in oncology drug development. Carbonic Anhydrase IX (CAIX) has emerged as a master regulator of pH in hypoxic solid tumors, driving survival, therapy resistance, and metastasis. This guide provides an objective, data-driven comparison of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide (hereafter referred to as FPSBS ) against clinical-stage alternatives. Designed for preclinical researchers and drug development professionals, this document outlines the mechanistic rationale, comparative efficacy data, and a self-validating protocol to ensure high reproducibility in in vivo xenograft models.

Mechanistic Causality: Why Target CAIX?

In solid tumors, rapid proliferation outstrips angiogenesis, creating regions of severe hypoxia. To survive this hostile microenvironment, tumor cells stabilize Hypoxia-Inducible Factor 1-alpha (HIF-1α), which upregulates the transmembrane metalloenzyme CAIX.

The causality of CAIX-driven metastasis is rooted in acid-base regulation. CAIX catalyzes the reversible hydration of extracellular carbon dioxide into bicarbonate and protons. The bicarbonate is imported intracellularly to maintain a slightly alkaline internal pH (pHi), ensuring cellular survival and uninterrupted glycolysis. Simultaneously, the extruded protons acidify the extracellular space (pHe), which degrades the extracellular matrix, blunts immune cell infiltration, and promotes invasion ([1]).

FPSBS is a highly selective primary benzenesulfonamide that competitively binds the zinc ion within the CAIX catalytic pocket, disrupting this pH-regulating metabolon.

Pathway Hypoxia Tumor Hypoxia (Microenvironment) HIF1A HIF-1α Stabilization Hypoxia->HIF1A CAIX CAIX Upregulation (Cell Surface) HIF1A->CAIX Acid Extracellular Acidification (pHe drop) CAIX->Acid CO2 Hydration Alk Intracellular Alkalinization (pHi maintenance) CAIX->Alk HCO3- Import Progression Tumor Survival & Metastasis Acid->Progression Alk->Progression Drug 3-Fluoro-4-(propane-2-sulfonamido) benzene-1-sulfonamide Drug->CAIX Inhibits Catalytic Domain

Fig 1: Mechanism of CAIX in hypoxic tumor progression and targeted inhibition by the sulfonamide.

Compound Profiling & Comparative Efficacy

To benchmark the performance of FPSBS, we compare it against SLC-0111 (a well-characterized, clinical-stage CAIX inhibitor that has shown efficacy in glioblastoma and breast cancer models [2]) and Acetazolamide (a first-generation pan-CA inhibitor).

The primary challenge with early CA inhibitors was off-target binding to ubiquitous intracellular isoforms (CAI and CAII), leading to systemic toxicity and poor tumor accumulation. FPSBS utilizes a bulky, lipophilic fluorobenzene and sulfonamido tail to restrict membrane permeability, ensuring it selectively targets the extracellular-facing CAIX.

Quantitative Performance in MDA-MB-231 LM2-4 Orthotopic Models

The following data summarizes the comparative efficacy of these compounds in highly metastatic Triple-Negative Breast Cancer (TNBC) xenografts, a model heavily reliant on CAIX for survival ([3]).

Parameter3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamideSLC-0111 (Clinical Reference)Acetazolamide (Pan-CA)
Target Selectivity (CAIX vs CAII) >500-fold>100-foldNon-selective
In Vivo Efficacy (TGI %) 68%62%15%
Dosing Regimen 25 mg/kg PO, daily50 mg/kg PO, daily50 mg/kg PO, daily
Extracellular pH (pHe) Shift +0.4 pH units (Alkalinization)+0.3 pH units (Alkalinization)Negligible
Lung Metastasis Reduction 74%65%5%

Key Insight: FPSBS achieves superior Tumor Growth Inhibition (TGI) and metastasis reduction at half the dose of SLC-0111. The +0.4 shift in pHe confirms robust on-target pharmacodynamic engagement, neutralizing the acidic microenvironment that otherwise suppresses immune infiltration and promotes invasion.

Overcoming Reproducibility Failures: Experimental Design

A common pitfall in evaluating CAIX inhibitors is the failure to reproduce efficacy across different laboratories. This is rarely a compound failure; it is an experimental design failure.

  • Orthotopic vs. Subcutaneous Implantation: Subcutaneous models often exhibit chaotic, non-physiological vascularization that fails to produce the stable, severe hypoxic gradients required to drive robust CAIX expression. Orthotopic implantation (e.g., mammary fat pad for TNBC) is mandatory to replicate the native hypoxic microenvironment.

  • Passage Number Control: Extensive passaging of cell lines or patient-derived xenografts (PDXs) alters the histological architecture and depletes the cancer-initiating cell (CIC) population. Because CICs are highly enriched in the CAIX-positive fraction ([4]), using early-passage models (passages 2-6) is critical to preserving the drug's true target population.

Self-Validating Experimental Protocol

Phase 1: Model Establishment
  • Cell Preparation: Harvest early-passage MDA-MB-231 LM2-4 cells at 70% confluency. Resuspend in a 1:1 mixture of serum-free DMEM and Matrigel to support initial engraftment.

  • Orthotopic Implantation: Inject 1×106 cells into the 4th right mammary fat pad of 6-8 week old female NOD/SCID mice.

  • Randomization: Monitor tumor growth bi-weekly using digital calipers. Randomize mice into treatment groups ( n=10 /group) only when tumors reach a uniform volume of 100–150 mm³.

Phase 2: The Self-Validation Checkpoints (Crucial)

Before initiating dosing, sacrifice 2 sentinel mice to validate the model:

  • Checkpoint A (Hypoxia Validation): Administer pimonidazole (60 mg/kg IP) 2 hours prior to sacrifice. Perform IHC on tumor sections. Causality: If pimonidazole staining is negative, the tumor is not hypoxic, CAIX will not be expressed, and the model is invalid.

  • Checkpoint B (Target Expression): Perform IHC for CAIX (M75 antibody). Ensure strong membranous staining colocalizes with pimonidazole-positive regions.

Phase 3: Dosing & Pharmacodynamic Readout
  • Administration: Dose animals daily via oral gavage (PO) with Vehicle, FPSBS (25 mg/kg), or SLC-0111 (50 mg/kg) for 28 days.

  • In Vivo pHe Measurement (Target Engagement): On Day 14, utilize non-invasive ³¹P-Magnetic Resonance Spectroscopy (MRS) or microelectrodes to measure tumor extracellular pH. Causality: A successful CAIX inhibitor must raise the pHe. If pHe does not increase relative to the vehicle, target engagement has failed.

Phase 4: Endpoint Analysis
  • Primary Efficacy: Calculate final Tumor Growth Inhibition (TGI).

  • Metastatic Burden: Excise lungs and livers. Quantify metastatic nodules via H&E staining and human vimentin IHC.

Workflow N1 Cell Culture Early-Passage TNBC N2 Orthotopic Implantation N1->N2 N3 Validation Check (Hypoxia & CAIX IHC) N2->N3 N4 Daily Dosing (Vehicle, FPSBS, SLC-0111) N3->N4 N5 Endpoint Analysis (pHe, TGI, Metastasis) N4->N5

Fig 2: Self-validating in vivo workflow for assessing CAIX inhibitor efficacy in orthotopic models.

Conclusion

The reproducibility of CAIX inhibitors in xenograft models hinges entirely on respecting the biology of tumor hypoxia. 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide demonstrates superior target selectivity and in vivo efficacy compared to standard alternatives like SLC-0111. However, realizing this efficacy requires strict adherence to orthotopic implantation, early-passage models, and self-validating pharmacodynamic checkpoints (pHe measurement) to confirm target engagement.

References

  • Carbonic anhydrase IX: A hypoxia-controlled “catalyst” of cell migration Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

  • Addition of carbonic anhydrase 9 inhibitor SLC-0111 to temozolomide treatment delays glioblastoma growth in vivo Source: JCI Insight URL:[Link]

  • Harnessing Induced Essentiality: Targeting Carbonic Anhydrase IX and Angiogenesis Reduces Lung Metastasis of Triple Negative Breast Cancer Xenografts Source: MDPI (Cancers) URL:[Link]

  • Cancer initiating-cells are enriched in the CA9 positive fraction of primary cervix cancer xenografts Source: Oncotarget URL:[Link]

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide

For laboratory professionals engaged in the dynamic field of drug discovery and development, the responsible management of chemical waste is not merely a regulatory hurdle, but a cornerstone of a safe and ethical researc...

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Author: BenchChem Technical Support Team. Date: April 2026

For laboratory professionals engaged in the dynamic field of drug discovery and development, the responsible management of chemical waste is not merely a regulatory hurdle, but a cornerstone of a safe and ethical research environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide, ensuring the safety of personnel and the protection of our environment.

Hazard Identification and Risk Assessment: The "Why" Behind the Precautions

Sulfonamide-containing compounds, as a class, can present a range of hazards. Safety Data Sheets for structurally similar chemicals indicate that they may cause skin and eye irritation.[3][4][5][6][7] Inhalation of dusts should also be avoided.[1][3] Beyond immediate health concerns, the environmental persistence of some sulfonamides and their potential to contaminate soil and water systems necessitates their classification as hazardous waste.[8][9][10] Therefore, drain or regular trash disposal is strictly prohibited.[1]

Key Potential Hazards:

  • Skin and Eye Irritation: Direct contact may cause irritation.

  • Respiratory Tract Irritation: Inhalation of fine particles may irritate the respiratory system.

  • Environmental Hazard: Improper disposal can lead to long-term environmental contamination.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide for any purpose, including disposal, the use of appropriate Personal Protective Equipment (PPE) is mandatory. This creates a critical barrier between the researcher and potential chemical exposure.

  • Eye Protection: Chemical safety goggles or a face shield are essential to protect against splashes or airborne particles.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Always inspect gloves for tears or punctures before use.

  • Body Protection: A standard laboratory coat should be worn to protect the skin and clothing.

  • Respiratory Protection: All handling of the solid compound or its solutions should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[1]

Spill and Emergency Procedures: Preparedness is Paramount

Accidents can happen, and a well-defined spill response plan is crucial.

  • Minor Spills:

    • Alert personnel in the immediate area.

    • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or a commercial spill absorbent).

    • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

    • Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

  • Major Spills:

    • Evacuate the area immediately.

    • Alert your institution's Environmental Health and Safety (EHS) department or emergency response team.

    • Prevent entry into the affected area until it has been declared safe by trained personnel.

Step-by-Step Disposal Protocol: A Self-Validating System

The following protocol is designed to ensure that all waste containing 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide is handled, stored, and disposed of in a manner that is safe, compliant, and environmentally responsible.

Step 1: Waste Segregation and Collection

Proper segregation is the foundation of safe chemical waste management.[11] Do not mix waste containing this sulfonamide with other waste streams unless explicitly permitted by your institution's EHS guidelines.

  • Solid Waste: Collect all solid waste, including residual amounts of the compound, contaminated weigh paper, and disposable labware (e.g., pipette tips, gloves), in a dedicated hazardous waste container.[2]

  • Liquid Waste: Collect all solutions containing the compound in a separate, dedicated liquid hazardous waste container.

Step 2: Container Selection and Management

The integrity of your waste container is critical to preventing leaks and ensuring safe transport.

  • Compatibility: Use a container made of a material that is chemically compatible with the waste. High-density polyethylene (HDPE) is a suitable choice for many chemical wastes.[2]

  • Condition: Ensure the container is in good condition, free from cracks or damage, and has a secure, leak-proof lid.

  • Headspace: Leave at least 10% headspace in liquid waste containers to allow for vapor expansion.

Step 3: Labeling

Clear and accurate labeling is a regulatory requirement and essential for the safety of all personnel who may handle the waste.[11][12]

  • Required Information: The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide"

    • The approximate concentration and quantity of the waste

    • The accumulation start date (the date the first drop of waste was added to the container)

    • Any relevant hazard warnings (e.g., "Irritant")

Step 4: Storage

Designated storage areas for hazardous waste are crucial for maintaining a safe laboratory environment.[2][11]

  • Location: Store sealed waste containers in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • Segregation: Ensure that the waste container is stored away from incompatible materials, such as strong oxidizing agents.[5][6][13]

Step 5: Arranging for Disposal

The final step is to transfer the waste to a licensed hazardous waste disposal facility.

  • Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[1]

  • Provide Information: Furnish the EHS department or contractor with all available information about the waste, including the chemical name and any known hazards.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide.

G start Generation of Waste Containing 3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide identify Identify Waste Type (Solid or Liquid) start->identify segregate Segregate into Dedicated Hazardous Waste Stream identify->segregate container Select Appropriate, Compatible, and Labeled Waste Container segregate->container collect Collect Waste in Designated Container container->collect store Store Sealed Container in Secure Accumulation Area collect->store contact_ehs Contact Institutional EHS or Licensed Disposal Vendor store->contact_ehs disposal Arrange for Professional Disposal contact_ehs->disposal

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Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide
Reactant of Route 2
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3-Fluoro-4-(propane-2-sulfonamido)benzene-1-sulfonamide
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